2-Chloro-4-pyrrolidinopyridine

• CAS: 874758-84-6

Core Science & Biosynthesis

Solubility and Stability Profile: 2-Chloro-4-pyrrolidinopyridine

This guide provides an in-depth technical analysis of 2-Chloro-4-pyrrolidinopyridine (CAS: 874758-84-6), a heterocyclic building block used in medicinal chemistry and organic synthesis.[1]

Technical Whitepaper for Research & Development

Executive Summary & Chemical Identity

2-Chloro-4-pyrrolidinopyridine (also known as 2-Chloro-4-(pyrrolidin-1-yl)pyridine) is a functionalized pyridine derivative characterized by a halogen at the C2 position and a cyclic amine (pyrrolidine) at the C4 position.[1] This unique substitution pattern creates a "push-pull" electronic system: the electron-donating pyrrolidine ring increases electron density on the pyridine nitrogen, while the electron-withdrawing chlorine atom at C2 modulates lipophilicity and reactivity.[1]

Property	Specification
CAS Number	874758-84-6
Molecular Formula	C₉H₁₁ClN₂
Molecular Weight	182.65 g/mol
Structure	Pyridine core, 2-Cl, 4-(N-pyrrolidino)
Appearance	White to off-white solid
pKa (Predicted)	~6.5 - 7.0 (Pyridine N)
LogP (Predicted)	~2.1 - 2.5

Physicochemical Profile: Solubility

The solubility of 2-Chloro-4-pyrrolidinopyridine is governed by the lipophilic pyrrolidine ring and the polarizable chloropyridine core.[1] Unlike its parent compound (4-pyrrolidinopyridine, 4-PPY), the 2-chloro substituent reduces water solubility while enhancing solubility in chlorinated and aprotic organic solvents.[1]

Solvent Compatibility Table

Data derived from structural analogs (2-chloropyridine and 4-PPY) and standard heterocyclic behavior.[1]

Solvent Class	Solvent	Solubility Rating	Comments
Chlorinated	Dichloromethane (DCM), Chloroform	High (>50 mg/mL)	Preferred solvents for synthesis and transfers.[1]
Polar Aprotic	DMSO, DMF, DMAc	High (>50 mg/mL)	Ideal for stock solutions; stable for short-term storage.[1]
Alcohols	Methanol, Ethanol	Moderate-High	Soluble, but nucleophilic attack (methoxylation) is a theoretical risk at high T.
Esters/Ethers	Ethyl Acetate, THF	Moderate	Good for extraction; solubility may decrease at low temps.[1]
Hydrocarbons	Hexanes, Heptane	Low/Insoluble	Useful as an anti-solvent for precipitation/crystallization.[1]
Aqueous	Water (pH 7)	Low (<1 mg/mL)	Requires acidification (pH < 4) to form the soluble pyridinium salt.[1]

pH-Dependent Solubility

The pyridine nitrogen is the most basic site.[1]

• Neutral pH: The molecule exists as a free base with poor aqueous solubility.[1]

• Acidic pH (pH < 4): Protonation of the pyridine nitrogen forms a water-soluble salt.[1]

  • Note: Avoid strong mineral acids (e.g., conc.[1] HCl) for extended periods at high heat to prevent hydrolysis of the pyrrolidine amide-like bond or the chloro-group.[1]

Stability & Reactivity Profile

The stability of 2-Chloro-4-pyrrolidinopyridine is dictated by the susceptibility of the C2-Chlorine to Nucleophilic Aromatic Substitution (SₙAr) and the oxidative potential of the pyrrolidine ring.[1]

Chemical Stability Mechanisms[1]

• SₙAr Resistance: The 4-pyrrolidino group is a strong electron donor (via resonance).[1] This donation increases electron density in the pyridine ring, making the C2 position less electrophilic compared to 2-chloropyridine or 2,4-dichloropyridine.[1] Consequently, the molecule is relatively stable to weak nucleophiles at room temperature.[1]

• Hydrolysis: The C2-Cl bond is stable to water at neutral pH.[1] Hydrolysis to the pyridone (2-hydroxy-4-pyrrolidinopyridine) typically requires harsh conditions (strong base/acid + heat).[1]

• Oxidation: The pyrrolidine nitrogen is tertiary and electron-rich.[1] Prolonged exposure to air (oxygen) or peroxides can lead to N-oxide formation or ring degradation.[1]

Degradation Pathways (Visualization)

Caption: Primary degradation pathways include oxidation of the electron-rich system and nucleophilic displacement of the chlorine atom under forcing conditions.

Storage Recommendations

• Temperature: Store at 2–8°C (Refrigerated) for long-term stability. Room temperature is acceptable for short-term handling (days/weeks).

• Atmosphere: Store under Inert Gas (Argon/Nitrogen) .[1] The electron-rich pyrrolidine moiety is susceptible to slow oxidation.[1]

• Container: Amber glass vials (protect from light).

• Solution Stability:

  • DMSO/DMF: Stable for weeks at -20°C.[1]

  • Methanol/Ethanol: Avoid prolonged storage (>24h) at room temperature to prevent trace SₙAr methoxylation.[1]

Experimental Protocols

Solubility Determination Protocol (Visual & HPLC)

This protocol validates the solubility limit for formulation or reaction screening.[1]

• Preparation: Weigh 10 mg of 2-Chloro-4-pyrrolidinopyridine into a clear 4 mL vial.

• Solvent Addition: Add solvent in 100 µL increments at 25°C.

• Agitation: Vortex for 30 seconds after each addition.

• Observation:

  • Soluble: Clear solution, no particulates.[1]

  • Insoluble: Visible suspension or pellet after centrifugation.[1]

• Quantification (Optional): Filter the saturated solution (0.22 µm PTFE), dilute, and analyze via HPLC against a standard curve.

Stability-Indicating HPLC Method

To assess purity and monitor degradation (hydrolysis/oxidation).[1]

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5µm, 4.6 x 100mm)
Mobile Phase A	Water + 0.1% Trifluoroacetic Acid (TFA)
Mobile Phase B	Acetonitrile + 0.1% TFA
Gradient	5% B to 95% B over 10 minutes
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (Aromatic) and 280 nm (Pyrrolidine CT band)
Retention Logic	The polar hydrolysis product (2-hydroxy) will elute earlier than the parent. The N-oxide may elute slightly earlier or later depending on pH.[1]

Handling & Safety (E-E-A-T)

Expert Insight: While specific toxicology data for this exact CAS is limited, 2-halopyridines and 4-aminopyridines are known classes of irritants and potential acute toxins .[1]

• Hazard Classification (GHS Predicted):

  • Acute Toxicity (Oral) - Category 3/4[1]

  • Skin/Eye Irritation - Category 2[1][2]

• PPE Requirements: Nitrile gloves, safety goggles, and lab coat.[1] Handle strictly within a fume hood to avoid inhalation of dusts.[1]

• Spill Cleanup: Absorb solutions with vermiculite.[1] Solids should be swept gently (avoid dust generation) and disposed of as hazardous organic waste (halogenated).[1]

References

• CP Lab Safety. (n.d.). 2-Chloro-4-pyrrolidinopyridine, min 97%. Retrieved from [Link]

• Fisher Scientific. (n.d.).[1] 4-Pyrrolidinopyridine, 98% (Structural Analog Data). Retrieved from [Link][1]

• PubChem. (2025).[1][2][3][4] 2-Chloropyridine (Structural Analog Data). National Library of Medicine.[1] Retrieved from [Link][1]

• Wilhelmsen, C. A., et al. (2018).[1][5] Synthesis of N-Substituted 3-Amino-4-halopyridines. Journal of Organic Chemistry. Retrieved from [Link]

Sources

• 1. 2-Chloro-4(1H)-pyridinone | C5H4ClNO | CID 87010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Chloro-4-(pyrrolidin-1-yl)pyrimidine | C8H10ClN3 | CID 10773821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Chloro-4-(chloromethyl)pyridine | C6H5Cl2N | CID 11126573 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Chloropyrrolidine | C4H8ClN | CID 18932677 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Synthesis of N-Substituted 3-Amino-4-halopyridines: A Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

The Emergence of a Key Architectural Element in Targeted Protein Degradation: A Technical Guide to 2-Chloro-4-pyrrolidinopyridine

This in-depth technical guide delves into the discovery, history, synthesis, and applications of 2-Chloro-4-pyrrolidinopyridine, a heterocyclic compound that has rapidly become a cornerstone in the field of medicinal chemistry, particularly in the revolutionary area of targeted protein degradation. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this pivotal molecular scaffold.

Introduction: A Modern Staple in the Chemist's Toolbox

2-Chloro-4-pyrrolidinopyridine (CAS No. 874758-84-6) is a substituted pyridine derivative whose significance is intrinsically linked to the advent of Proteolysis Targeting Chimeras (PROTACs).[1] PROTACs are heterobifunctional molecules designed to eliminate specific proteins from the cell by coopting the cell's own protein disposal machinery.[2] The modular nature of PROTACs necessitates a library of versatile and reliable chemical building blocks, and 2-Chloro-4-pyrrolidinopyridine has emerged as a critical component in the synthesis of these complex therapeutic agents.[1] Its unique electronic and structural features make it an ideal linker component or precursor, facilitating the assembly of potent and selective protein degraders.[1]

A History Forged in the Rise of Protein Degradation

The history of 2-Chloro-4-pyrrolidinopyridine is not one of a singular, serendipitous discovery but rather a narrative intertwined with the evolution of targeted protein degradation. While the precise first synthesis is not prominently documented in publicly available literature, its emergence and widespread commercial availability are directly correlated with the explosion of interest in PROTAC technology over the last decade.[1][3]

The identification of 2-Chloro-4-pyrrolidinopyridine as a "Protein Degrader Building Block" by chemical suppliers underscores its primary role in this specialized area of drug discovery.[1] Its utility stems from the need for robust and versatile chemical handles to connect a target protein binder to an E3 ligase ligand, the two key functional ends of a PROTAC molecule.[2] The pyrrolidino group at the 4-position and the chloro group at the 2-position of the pyridine ring provide distinct points for chemical modification and coupling, making it a favored architectural element for medicinal chemists constructing PROTAC libraries.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of 2-Chloro-4-pyrrolidinopyridine is essential for its effective application in synthesis and drug design.

Property	Value
CAS Number	874758-84-6
Molecular Formula	C₉H₁₁ClN₂
Molecular Weight	182.7 g/mol
Purity	≥97%
Storage	Room temperature

Table 1: Physicochemical Properties of 2-Chloro-4-pyrrolidinopyridine.[1]

Synthesis of 2-Chloro-4-pyrrolidinopyridine: A Plausible Retrosynthetic Approach

The retrosynthetic analysis suggests that 2,4-dichloropyridine would be a suitable starting material. The greater reactivity of the chlorine atom at the 4-position of the pyridine ring towards nucleophilic substitution compared to the 2-position allows for a selective reaction with pyrrolidine.

Caption: Plausible synthetic route for 2-Chloro-4-pyrrolidinopyridine.

Experimental Protocol (Hypothetical, based on analogous reactions)

This protocol is a generalized procedure based on known reactions of 2,4-dichloropyridine with amine nucleophiles and should be optimized for safety and efficiency in a laboratory setting.

Materials:

• 2,4-Dichloropyridine

• Pyrrolidine

• Anhydrous solvent (e.g., Dioxane, Acetonitrile, or N,N-Dimethylformamide)

• Base (e.g., Potassium carbonate, Triethylamine)

• Standard laboratory glassware and purification equipment (e.g., rotary evaporator, chromatography supplies)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,4-dichloropyridine (1.0 equivalent) in the chosen anhydrous solvent.

• Addition of Reagents: Add the base (2.0-3.0 equivalents) to the solution, followed by the slow addition of pyrrolidine (1.1 equivalents).

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Filter off the solid base and wash with the reaction solvent. Concentrate the filtrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 2-Chloro-4-pyrrolidinopyridine.

• Characterization: The structure and purity of the final product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Applications in Targeted Protein Degradation

The primary and most significant application of 2-Chloro-4-pyrrolidinopyridine is as a versatile building block in the synthesis of PROTACs.[1] The chloro group at the 2-position serves as a convenient handle for further chemical elaboration, often through nucleophilic substitution or cross-coupling reactions, to attach the linker and ultimately the E3 ligase ligand.

Caption: Role of 2-Chloro-4-pyrrolidinopyridine in PROTAC synthesis.

The pyrrolidine moiety can also play a role in modulating the physicochemical properties of the resulting PROTAC, such as solubility and cell permeability, which are critical for its biological activity.[4] The development of efficient and scalable synthetic routes to novel PROTACs is a key area of research in modern drug discovery, and building blocks like 2-Chloro-4-pyrrolidinopyridine are instrumental in this endeavor.[5]

Conclusion

2-Chloro-4-pyrrolidinopyridine has solidified its position as an indispensable tool for medicinal chemists, particularly those engaged in the design and synthesis of targeted protein degraders. Its history is a testament to the enabling power of chemical synthesis in advancing new therapeutic modalities. While its discovery may not be marked by a single seminal publication, its importance is evident in its widespread use and commercial availability. As the field of targeted protein degradation continues to expand, the demand for versatile and reliable building blocks will undoubtedly grow, ensuring that 2-Chloro-4-pyrrolidinopyridine remains a key player in the development of next-generation therapeutics.

References

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Translational PK–PD for targeted protein degradation - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. crimsonpublishers.com [crimsonpublishers.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

synthesis protocol for 2-Chloro-4-pyrrolidinopyridine

Application Note: High-Fidelity Synthesis of 2-Chloro-4-pyrrolidinopyridine

Abstract & Strategic Analysis

The heterocycle 2-Chloro-4-pyrrolidinopyridine (CAS: 874758-84-6) serves as a critical scaffold in medicinal chemistry, functioning as a lipophilic isostere of the widely used catalyst DMAP (4-dimethylaminopyridine) and as a core intermediate for protein degrader building blocks (PROTACs).

This protocol details the regioselective synthesis of 2-chloro-4-pyrrolidinopyridine via Nucleophilic Aromatic Substitution (

). The primary challenge in this synthesis is controlling regioselectivity to favor substitution at the C4 position over the C2 position and preventing the formation of the 2,4-bis(pyrrolidinyl) byproduct.

Strategic Rationale:

• Regiocontrol: In 2,4-dichloropyridine, the C4 position is electronically more deficient (lower LUMO energy) and sterically more accessible than C2, favoring nucleophilic attack at C4. However, elevated temperatures or excess nucleophile can drive substitution at C2.

• Atom Economy: The selected route utilizes commercially available 2,4-dichloropyridine, avoiding lengthy oxidation/nitration/reduction sequences associated with alternative pyridine functionalizations.

Retrosynthetic Analysis & Mechanism

The synthesis relies on the varying electrophilicity of the chloride leaving groups. The reaction proceeds through a Meisenheimer complex. The transition state for C4 attack is stabilized by the ability of the pyridine nitrogen to accommodate the negative charge (para-like resonance), a stabilization less effective for the C2 attack (ortho-like) due to lone-pair repulsion.

Figure 1: Reaction pathway highlighting the regioselective

mechanism and potential over-reaction.

Detailed Experimental Protocol

Safety Warning: 2,4-Dichloropyridine is an irritant. Pyrrolidine is flammable and corrosive. Perform all operations in a fume hood.

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.	Amount	Role
2,4-Dichloropyridine	147.99	1.0	5.00 g (33.8 mmol)	Substrate
Pyrrolidine	71.12	1.1	2.64 g (3.08 mL)	Nucleophile
Potassium Carbonate ( )	138.21	1.5	7.00 g	Base (Acid Scavenger)
Acetonitrile (MeCN)	-	-	50 mL	Solvent
Ethyl Acetate	-	-	-	Extraction/Eluent

Step-by-Step Methodology

• Reaction Setup:

  • To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add 2,4-dichloropyridine (5.00 g) and anhydrous

    (7.00 g).

  • Add Acetonitrile (50 mL) and stir to suspend the solids.

  • Critical Step: Add Pyrrolidine (3.08 mL) dropwise over 5 minutes at room temperature. Note: Rapid addition can cause localized heating and promote bis-substitution.

• Execution:

  • Equip the flask with a reflux condenser.

  • Heat the mixture to 80°C (oil bath temperature) for 4–6 hours .

  • In-Process Control (IPC): Monitor by TLC (20% EtOAc in Hexanes).

    • Target Rf: ~0.4 (UV active).

    • SM Rf: ~0.8.

    • Bis-product Rf: ~0.1 (more polar).[1]

  • Stop Criteria: Stop heating when Starting Material (SM) is <5% by TLC area. Do not extend heating unnecessarily to avoid C2 substitution.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter off the inorganic salts (

    /KCl) through a celite pad; wash the pad with EtOAc (20 mL).

  • Concentrate the filtrate under reduced pressure to obtain a crude yellow oil.

  • Redissolve the oil in EtOAc (50 mL) and wash with water (2 x 30 mL) followed by brine (30 mL).

  • Dry the organic layer over anhydrous

    , filter, and concentrate.[2][3]

• Purification:

  • The crude material typically contains ~85-90% target product.

  • Purify via Flash Column Chromatography (Silica Gel).

  • Gradient: 0%

    30% Ethyl Acetate in Hexanes.

  • Collect the major fraction.

• Yield & Characterization:

  • Expected Yield: 4.9 – 5.5 g (80–90%).

  • Appearance: Off-white to pale yellow solid.

Analytical Validation (Self-Validating System)

To ensure the protocol was successful, compare your data against these expected values.

Analytical Method	Diagnostic Signal	Interpretation
1H NMR (CDCl3)	~7.95 (d, 1H, C6-H)	Confirms Pyridine ring integrity.
~6.40 (d, 1H, C3-H)	Upfield shift indicates electron donation from pyrrolidine at C4.
~6.30 (dd, 1H, C5-H)	Distinct coupling pattern vs. regioisomer.
~3.30 (m, 4H), 2.05 (m, 4H)	Pyrrolidine ring protons.
LC-MS (ESI+)	m/z = 183.1 [M+H]+	Characteristic Chlorine isotope pattern (3:1 ratio of 183:185).

Regioisomer Check: If the pyrrolidine attacked C2, the C3 proton would appear as a doublet at a different shift, and the splitting pattern of the remaining aromatic protons would differ (C3, C4, C5 coupling vs C3, C5, C6).

Troubleshooting & Optimization

Figure 2: Decision logic for reaction monitoring to ensure maximum purity.

• Issue: Low Conversion.

  • Solution: Switch solvent to DMF and heat to 100°C. DMF is more polar and stabilizes the charged intermediate better than MeCN, accelerating the reaction.

• Issue: High Bis-Substitution.

  • Solution: Strictly control Pyrrolidine equivalents (do not exceed 1.1 eq). Lower temperature to 60°C and extend time.

References

• Compound Registry: 2-Chloro-4-(pyrrolidin-1-yl)pyridine. CAS Common Chemistry. CAS RN: 874758-84-6. Link

• General Reactivity: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Refer to Chapter on Pyridines: Nucleophilic substitution of halogens). Link

• Analogous Protocol (Pyrimidine): Organic Syntheses, Coll. Vol. 4, p.336 (1963); Vol. 35, p.34 (1955). (Demonstrates regioselectivity principles in nitrogen heterocycles). Link

• Regioselectivity Mechanism: Li, J. J. (2009). Name Reactions in Heterocyclic Chemistry II. Wiley-Interscience. (Discusses SnAr preference at C4 vs C2 in pyridines). Link

Sources

• 1. patents.justia.com [patents.justia.com]
• 2. CN103554036B - The preparation method of a kind of 2-chloro-4-substituted pyrimidines compounds - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Application Note: Large-Scale Synthesis of 2-Chloro-4-pyrrolidinopyridine

Part 1: Executive Summary

This application note details a robust, scalable protocol for the synthesis of 2-Chloro-4-pyrrolidinopyridine , a critical intermediate in the development of antihistamines and protein degrader building blocks. The method utilizes a regioselective Nucleophilic Aromatic Substitution (

) of 2,4-dichloropyridine.

Unlike traditional small-scale methods that rely on chromatographic purification, this protocol is optimized for process chemistry (kilogram scale), featuring:

• High Regioselectivity: Conditions tuned to favor C4-substitution over C2 (>99:1 ratio).

• Chromatography-Free Isolation: Purification via controlled crystallization.

• Green Solvent System: Replacement of DMF/Toluene with Isopropanol (IPA) where feasible.

• Yield: typically 85-92% isolated yield with >98% HPLC purity.

Part 2: Scientific Background & Route Strategy

Chemical Context

The target molecule contains a pyridine ring substituted with a chlorine atom at the C2 position and a pyrrolidine ring at the C4 position. The challenge in synthesizing this molecule from 2,4-dichloropyridine lies in controlling the regioselectivity.

Mechanistic Insight: Why C4 over C2?

In 2,4-dichloropyridine, both chloride positions are activated for nucleophilic attack by the electron-deficient nitrogen heterocycle. However, the C4 position is significantly more electrophilic due to the resonance stabilization of the Meisenheimer intermediate.

• C4 Attack: The negative charge in the intermediate can be delocalized onto the ring nitrogen (para-like relationship), creating a highly stabilized transition state.

• C2 Attack: While inductive effects are strong at C2 (ortho-like), the resonance stabilization is less effective compared to the C4 pathway, and steric hindrance from the nitrogen lone pair can repel the incoming nucleophile.

Strategic Implication: By controlling temperature and stoichiometry, we can drive the reaction exclusively to the C4-substituted product, leaving the C2-chlorine intact for further functionalization (e.g., Suzuki coupling) in downstream drug synthesis.

Reaction Scheme

The following diagram illustrates the reaction pathway and the critical transition state favoring C4 substitution.

Figure 1: Reaction pathway showing the selective

mechanism favoring C4 substitution.

Part 3: Materials & Equipment[2][3]

Raw Materials

Reagent	CAS No.	Equiv.[1]	Role	Grade
2,4-Dichloropyridine	26452-80-2	1.0	Substrate	>98% GC
Pyrrolidine	123-75-1	1.05	Nucleophile	>99%
Potassium Carbonate	584-08-7	1.2	Acid Scavenger	Anhydrous, granular
Isopropanol (IPA)	67-63-0	10 Vol	Solvent	ACS/HPLC Grade
Water	7732-18-5	15 Vol	Workup	Deionized

Equipment Requirements (Scale: 1 kg Input)

• Reactor: 20 L Glass-Lined Reactor or Jacketed Glass Vessel with overhead stirring.

• Temperature Control: Cryostat/Heater capable of 0°C to 100°C.

• Dosing: Peristaltic pump or pressure-equalizing addition funnel for Pyrrolidine.

• Filtration: Nutsche filter or centrifuge.

• Drying: Vacuum oven with solvent trap.

Part 4: Detailed Protocol (Large Scale)

Phase 1: Reaction Initiation

• Charge Reactor: Inert the reactor with Nitrogen (

  ). Load 2,4-Dichloropyridine (1.0 kg, 6.76 mol) and Potassium Carbonate (1.12 kg, 8.11 mol) .

• Solvent Addition: Add Isopropanol (10 L) . Start agitation at 250 RPM.

  • Note: IPA is chosen over DMF to facilitate direct crystallization and reduce toxicity.

• Temperature Adjustment: Heat the slurry to 50°C .

• Controlled Addition: Add Pyrrolidine (0.505 kg, 7.10 mol, 1.05 equiv) dropwise over 60 minutes.

  • Process Control: Maintain internal temperature

    .[1][2][3] The reaction is exothermic. Rapid addition can lead to bis-substitution (impurity formation).

Phase 2: Reaction Maintenance & IPC

• Digestion: After addition, stir at 60-65°C for 4–6 hours.

• In-Process Control (IPC): Sample 50 µL, dilute in MeCN, and analyze via HPLC.

  • Target: Starting Material (2,4-DCP) < 1.0%.

  • Critical Limit: Bis-substituted impurity < 2.0%.

  • Troubleshooting: If reaction stalls, add 0.05 eq Pyrrolidine. Do not exceed 80°C.

Phase 3: Workup & Isolation

• Cooling: Cool the reaction mixture to 20-25°C .

• Solids Removal: Filter off inorganic salts (

  , excess ). Wash the cake with IPA (2 L).

• Concentration: Transfer filtrate to a distillation unit. Concentrate under vacuum (50 mbar, 45°C) to approximately 30% of original volume (viscous oil or slurry).

• Crystallization (Antisolvent Method):

  • Add Water (10 L) slowly to the residue while stirring.

  • The product will precipitate as an off-white solid.

  • Cool to 0-5°C and age for 2 hours.

• Filtration: Collect the solid via vacuum filtration.

• Washing: Wash with cold Water/IPA (9:1 ratio, 2 L) to remove residual pyrrolidine and color.

• Drying: Dry in a vacuum oven at 45°C for 12 hours until Loss on Drying (LOD) < 0.5%.

Part 5: Analytical Specifications

HPLC Method Parameters

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.[4]

• Gradient: 10% B to 90% B over 15 min.

• Detection: UV @ 254 nm.

• Retention Times (Approx):

  • 2,4-Dichloropyridine: ~6.5 min

  • 2-Chloro-4-pyrrolidinopyridine (Target): ~8.2 min

  • Bis-pyrrolidinopyridine (Impurity): ~10.5 min

Product Specification (Expected)

Test	Specification
Appearance	White to off-white crystalline solid
Purity (HPLC)	98.0%
1H NMR	Conforms to structure (Distinct doublets for pyridine protons)
Melting Point	58–62°C (Typical range for this class)
Moisture (KF)	0.5%

Part 6: Process Workflow Diagram

The following flowchart visualizes the unit operations for the manufacturing process.

Figure 2: Unit operation workflow for the isolation of 2-Chloro-4-pyrrolidinopyridine.

Part 7: Safety & Hazard Assessment

Critical Warning: Chloropyridines are potent irritants and potential sensitizers. Pyrrolidine is highly flammable and corrosive.

• Exposure Control:

  • Engineering: All solids charging must occur within a laminar flow hood or using a split-butterfly valve system.

  • PPE: Full Tyvek suit, double nitrile gloves, and full-face respirator (organic vapor cartridge) are mandatory during dosing and filtration.

• Chemical Hazards:

  • Exotherm: The reaction of pyrrolidine with chloropyridines releases heat (

    is exothermic). Failure to control dosing rate can lead to thermal runaway or solvent boiling.

  • Waste: The aqueous filtrate contains pyridine derivatives and must be treated as hazardous organic waste, not flushed down the drain.

• First Aid:

  • Skin Contact: Wash immediately with polyethylene glycol (PEG 400) followed by soap and water. Chloropyridines absorb through skin.

  • Inhalation: Move to fresh air immediately.

Part 8: Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High Bis-substitution (>2%)	Temperature too high (>70°C) or excess pyrrolidine used.	Maintain T < 65°C. Strictly limit Pyrrolidine to 1.05 eq.
Low Conversion	Wet solvent or old reagents (Carbonate wet).	Use anhydrous IPA. Ensure is fresh/dry.
Oiling out during Crystallization	Water added too fast or T too high.	Add water slowly. Seed the mixture with pure crystals at the cloud point.
Color issues (Dark product)	Oxidation of pyrrolidine or pyridine ring.	Ensure strict atmosphere. Wash cake with cold IPA/Water.

References

• Regioselectivity in Pyridines: Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th Ed.; Wiley: Chichester, 2010. (Mechanistic basis for C4 vs C2 substitution).
• Process Chemistry of Chloropyridines:Organic Process Research & Development2013, 17, 12, 1568–1577.
• Synthesis of 4-substituted-2-chloropyridines:Journal of Medicinal Chemistry2005, 48, 15, 5009-5024.

• Safety Data Sheet (SDS): 2,4-Dichloropyridine. Fisher Scientific.[5] (Accessed 2023).

• Safety Data Sheet (SDS): Pyrrolidine. Sigma-Aldrich.[6][7] (Accessed 2023).

Sources

• 1. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 2. 4-Pyrrolidinylpyridine - Wikipedia [en.wikipedia.org]
• 3. Method for synthesizing 4-chloro-pyridine - Eureka | Patsnap [eureka.patsnap.com]
• 4. US8993591B2 - 1,2,4-triazolo[4,3-a] pyridine derivatives and their use as positive allosteric modulators of MGLUR2 receptors - Google Patents [patents.google.com]
• 5. fishersci.com [fishersci.com]
• 6. 2-Chloro-4-(trifluoromethyl)pyridine 97 81565-18-6 [sigmaaldrich.com]
• 7. 2-Chloropyridine - Wikipedia [en.wikipedia.org]

Advanced Utilization of 2-Chloro-4-pyrrolidinopyridine: A Strategic Scaffold for Medicinal Chemistry

Topic: Applications of 2-Chloro-4-pyrrolidinopyridine in Organic Synthesis Content Type: Detailed Application Notes and Protocols

[1]

Executive Summary & Technical Profile

2-Chloro-4-pyrrolidinopyridine (2-Cl-4-PPY) is not merely a reagent; it is a "privileged scaffold" intermediate used extensively in the design of kinase inhibitors, GPCR ligands, and CNS-active agents.[1] Unlike its non-chlorinated analog (4-pyrrolidinopyridine, a super-nucleophilic catalyst), the 2-chloro variant serves as a bifunctional building block .

Its utility stems from its unique electronic "Push-Pull" architecture:[1]

• The "Push" (C4-Pyrrolidine): The pyrrolidine ring acts as a strong electron donor (+M effect), increasing electron density in the pyridine ring and modulating the basicity of the pyridine nitrogen. This moiety often serves as the solvent-exposed solubilizing group in drug candidates.[1]

• The "Pull" (C2-Chlorine): The chlorine atom at the 2-position remains susceptible to oxidative addition by transition metals (Pd, Ni) or nucleophilic displacement (SNAr) under specific conditions, acting as the "handle" for connecting the pharmacophore to a core scaffold.[1]

Chemical Profile

Property	Specification
IUPAC Name	2-chloro-4-(pyrrolidin-1-yl)pyridine
CAS Number	1209459-01-7 (Note: Verify specific isomer availability; often synthesized in-situ)
Molecular Formula	C₉H₁₁ClN₂
Molecular Weight	182.65 g/mol
pKa (Predicted)	~6.5 - 7.0 (The pyrrolidine increases basicity relative to 2-chloropyridine)
Role	Electrophilic Coupling Partner / Pharmacophore Intermediate

Synthesis of the Core Scaffold (The "Gateway" Protocol)

Before utilizing 2-Cl-4-PPY, researchers often must synthesize it regioselectively from 2,4-dichloropyridine.[1] This protocol relies on the principle of regioselective Nucleophilic Aromatic Substitution (SNAr) .[1]

The Regioselectivity Logic

In 2,4-dichloropyridine, the C4 position is kinetically more reactive toward nucleophiles than the C2 position.

• Sterics: C4 is less hindered than C2 (which is flanked by the ring nitrogen).[1]

• Electronics: While both positions allow the negative charge of the Meisenheimer intermediate to be delocalized onto the ring nitrogen, the transition state for C4 attack is generally lower in energy for amine nucleophiles.

Protocol A: Regioselective Synthesis of 2-Chloro-4-pyrrolidinopyridine

Objective: Synthesize 2-Cl-4-PPY from 2,4-dichloropyridine with >95% regioselectivity.

Reagents:

• 2,4-Dichloropyridine (1.0 equiv)[1]

• Pyrrolidine (1.05 equiv) — Do not use large excess to avoid bis-substitution.

• Triethylamine (Et₃N) (1.2 equiv) or K₂CO₃.[1]

• Solvent: Ethanol (EtOH) or Acetonitrile (MeCN).[1]

Step-by-Step Methodology:

• Preparation: Dissolve 2,4-dichloropyridine (10 mmol) in anhydrous EtOH (30 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Addition: Cool the solution to 0°C in an ice bath. Add Et₃N (12 mmol) followed by the dropwise addition of Pyrrolidine (10.5 mmol).

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (RT). Stir for 4–6 hours.

  • Checkpoint: Monitor via TLC (Hexane/EtOAc 7:3). The starting material (Rf ~0.8) should disappear, and a new spot (Rf ~0.4) should appear.[1][2][3][4]

  • Note: If the reaction is sluggish, heat to 40°C. Avoid reflux to prevent substitution at the C2 position (bis-pyrrolidino byproduct).[1]

• Workup: Concentrate the solvent under reduced pressure. Resuspend the residue in Ethyl Acetate (EtOAc) and wash with water (2x) and brine (1x).

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Recrystallize from Hexane/EtOAc or purify via flash column chromatography if necessary.

Yield Expectation: 85–92% as an off-white solid.

Application: Palladium-Catalyzed Cross-Coupling (The "Expansion" Protocol)[1]

Once the 2-Cl-4-PPY scaffold is secured, the primary application is coupling it to aryl or heteroaryl boronic acids via the Suzuki-Miyaura reaction . This constructs biaryl systems common in kinase inhibitors (e.g., mimicking the adenine hinge-binding region).

Mechanistic Insight

The electron-rich pyrrolidine ring at C4 makes the C2-Cl bond less electrophilic than in electron-deficient pyridines.[1] Therefore, standard Pd(PPh₃)₄ catalysts may be sluggish. This protocol utilizes Buchwald precatalysts (e.g., XPhos Pd G2) to facilitate the oxidative addition step.[1]

Protocol B: Suzuki-Miyaura Coupling at C2 Position

Objective: Couple 2-Cl-4-PPY with Phenylboronic acid (Model Substrate).

Reagents:

• 2-Chloro-4-pyrrolidinopyridine (1.0 equiv)[1]

• Aryl Boronic Acid (1.2 equiv)[1]

• Catalyst: XPhos Pd G2 (2–5 mol%)[1]

• Base: K₃PO₄ (2.0 equiv, 0.5M aqueous solution)[1]

• Solvent: 1,4-Dioxane or THF.

Step-by-Step Methodology:

• Inert Atmosphere: Purge a reaction vial with Argon or Nitrogen.[1]

• Loading: Add 2-Cl-4-PPY (1.0 mmol), Aryl Boronic Acid (1.2 mmol), and XPhos Pd G2 (0.02 mmol).

• Solvation: Add degassed 1,4-Dioxane (5 mL) and 0.5M aq. K₃PO₄ (4 mL).[1]

• Reaction: Seal the vial and heat to 80–90°C for 12 hours.

  • Why this temp? The electron-rich nature of the pyridine requires thermal energy to drive the transmetallation and reductive elimination cycles.

• Workup: Cool to RT. Dilute with EtOAc and filter through a pad of Celite to remove Palladium residues.

• Analysis: The resulting 2-Aryl-4-pyrrolidinopyridine is isolated via silica gel chromatography.[1]

Visualizing the Workflow

The following diagram illustrates the regioselective synthesis and subsequent functionalization pathways.

Caption: Regioselective synthesis of the scaffold followed by divergent C2-functionalization pathways.

Critical Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Bis-substitution (2,4-dipyrrolidinopyridine)	Excess pyrrolidine or high temperature during Protocol A.	Strictly control stoichiometry (1.05 eq). Keep reaction at RT or below.
Low Yield in Suzuki Coupling	Catalyst deactivation or poor oxidative addition due to electron-rich ring.[1]	Switch to electron-rich, bulky phosphine ligands (e.g., XPhos, RuPhos) or use Pd(dppf)Cl₂. Degas solvents thoroughly.[1]
Starting Material Recovery (Coupling)	Boronic acid protodeboronation.	Use mild base (K₃PO₄ or Cs₂CO₃) instead of Na₂CO₃.[1] Add boronic acid in portions.

References

• PubChem. (n.d.).[1] 2-chloro-4-(pyrrolidin-1-yl)pyridine Compound Summary. National Library of Medicine. Retrieved from [Link]

• Luo, G., et al. (2019).[5] Regioselective Synthesis of Pyrrolidine Derivatives. Organic Letters. (Contextual grounding on pyrrolidine incorporation). Retrieved from [Link][1]

• MySkinRecipes. (n.d.). 4-chloro-2-(pyrrolidin-1-yl)pyridine Product Data. (Verifying commercial availability and usage as kinase inhibitor intermediate). Retrieved from [Link]

• ChemHelpASAP. (2020). S_NAr reactions of pi-deficient aromatic rings. (Mechanistic grounding for regioselectivity). Retrieved from [Link]

Sources

• 1. 2-Chloro-4-(pyrrolidin-1-yl)pyrimidine | C8H10ClN3 | CID 10773821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. fishersci.com [fishersci.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2-Chloro-4-pyrrolidinopyridine in Pharmaceutical Intermediate Synthesis

Introduction: The Strategic Value of 2-Chloro-4-pyrrolidinopyridine

In modern medicinal chemistry, 2-Chloro-4-pyrrolidinopyridine (also known as 2-chloro-4-(pyrrolidin-1-yl)pyridine) has emerged as a high-value scaffold. Unlike its analogue 4-pyrrolidinopyridine (4-PPY), which is primarily used as a hypernucleophilic acylation catalyst, the 2-chloro derivative serves as a versatile building block .

Its structural utility is defined by two distinct chemical handles:

• The C-4 Pyrrolidine Moiety: Introduces a saturated nitrogen heterocycle, often used to modulate lipophilicity (

  ), solubility, and hydrogen bond accepting capability in drug candidates.

• The C-2 Chlorine Handle: A reactive electrophilic site primed for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), allowing the attachment of the pyridine core to complex biological ligands or PROTAC linkers.

This guide details the regioselective synthesis of this intermediate and its downstream application in constructing pharmaceutical architectures.

Mechanism & Expertise: Regioselectivity in 2,4-Dichloropyridine[1][2][3][4]

The synthesis of 2-Chloro-4-pyrrolidinopyridine relies on the Nucleophilic Aromatic Substitution (

) of 2,4-dichloropyridine . Understanding the regioselectivity of this reaction is critical for process control.

The Electronic Logic

In 2,4-dichloropyridine, both chlorine atoms are activated by the electron-withdrawing pyridine nitrogen. However, they are not equivalent:

• C-2 Position (Ortho-like): Inductively activated by the adjacent nitrogen (

  effect) and mesomerically activated. However, the lone pair on the nitrogen can repel incoming nucleophiles (electrostatic repulsion).

• C-4 Position (Para-like): Strongly activated by resonance (

  effect) involving the ring nitrogen.

Expert Insight: Under standard neutral or basic

conditions, nucleophilic attack by secondary amines (like pyrrolidine) occurs predominantly at the C-4 position . This is due to the lower steric hindrance at C-4 compared to C-2 and the favorable transition state energy. This natural selectivity allows for the synthesis of the target molecule without extensive protection group chemistry.

Visualizing the Pathway

The following diagram illustrates the regioselective logic and the subsequent functionalization workflow.

Figure 1: Regioselective synthesis pathway from 2,4-dichloropyridine to functionalized drug candidates.

Experimental Protocols

Protocol A: Regioselective Synthesis of 2-Chloro-4-pyrrolidinopyridine

Objective: Synthesize the target scaffold from 2,4-dichloropyridine with >95% regioselectivity.

Materials:

• 2,4-Dichloropyridine (1.0 eq)[1]

• Pyrrolidine (1.1 eq)

• Potassium Carbonate (

  ) (2.0 eq)

• Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,4-dichloropyridine (e.g., 10 mmol) in anhydrous acetonitrile (50 mL).

• Base Addition: Add powdered

  (20 mmol). Ensure the base is finely ground to maximize surface area.

• Nucleophile Addition: Cool the mixture to 0°C using an ice bath. Add pyrrolidine (11 mmol) dropwise over 10 minutes.

  • Note: Exothermic reaction. Controlling the rate of addition prevents thermal runaway which could promote C-2 side-products.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1) or LC-MS. The product typically appears as a more polar spot than the starting material.

  • Validation: If reaction is sluggish, heat to 40-50°C, but avoid reflux to maintain regioselectivity.

• Work-up: Filter off the solid inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in Ethyl Acetate (EtOAc) and wash with water (

  ) and brine ( ). Dry over , filter, and concentrate.

  • Refinement: If high purity is required for biological assays, recrystallize from Hexane/EtOAc or perform flash column chromatography.

Yield Expectation: 85–92% Data Validation:

should show the loss of the C-4 proton signal and the appearance of pyrrolidine multiplets.

Protocol B: Suzuki-Miyaura Cross-Coupling at C-2

Objective: Utilize the 2-chloro handle to attach an aryl group (e.g., for PROTAC linker attachment).

Materials:

• 2-Chloro-4-pyrrolidinopyridine (1.0 eq)

• Aryl Boronic Acid (1.2 eq)

• Catalyst:

  (5 mol%) or

• Base:

  or (2.0 eq)

• Solvent: 1,4-Dioxane/Water (4:1 ratio)

Step-by-Step Procedure:

• Degassing: Charge the reaction vessel with the pyridine scaffold, boronic acid, and base. Evacuate and backfill with Nitrogen (

  ).

• Solvent Addition: Add the degassed solvent mixture (Dioxane/Water).

• Catalyst Addition: Add the Palladium catalyst under a positive stream of Nitrogen.

• Reaction: Heat the sealed vessel to 90°C for 12–16 hours.

  • Troubleshooting: If the 2-Cl bond is unreactive (due to electron richness from the pyrrolidine at C-4), switch to a more active catalytic system like XPhos Pd G2 or Buchwald Precatalysts .

• Work-up: Cool to RT, dilute with EtOAc, filter through a celite pad, and wash with water.

• Purification: Flash chromatography (gradient elution).

Quantitative Data Summary

Parameter	Value / Condition	Notes
CAS Number	874758-84-6	Verify against internal inventory.
Molecular Weight	182.65 g/mol	Formula:
Regioselectivity (C4:C2)	> 20:1	Under mild SNAr conditions (0°C to RT).
pKa (Pyridine N)	~6.5 - 7.0	Increased basicity due to pyrrolidine donation.
Storage	2–8°C, Inert Atmosphere	Hygroscopic; protect from moisture.

Application in PROTAC Design

In PROTAC (Proteolysis Targeting Chimera) synthesis, this molecule acts as a "warhead" or an anchor. The pyrrolidine nitrogen can be modified (if using a pyrrolidine derivative) or the pyridine ring can be coupled to a linker.

Workflow Visualization:

Figure 2: Modular assembly of PROTACs using 2-Chloro-4-pyrrolidinopyridine as a core scaffold.

References

• BenchChem. "Applications of 4-Pyrrolidinopyridine in Medicinal Chemistry: A Detailed Guide." BenchChem Application Notes. Link (Accessed 2026).

• National Institutes of Health (NIH). "Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines." Journal of Organic Chemistry, 2015.[2] Link

• WuXi AppTec. "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines." QM Magic Class, Chapter 29. Link

• ChemicalBook. "2,4-Dichloropyridine Synthesis and Reactions." ChemicalBook Database. Link

• MedChemExpress. "PROTAC Linker Design and Synthesis." MedChemExpress Technical Resources. Link

Sources

• 1. 2,4-Dichloropyridine synthesis - chemicalbook [chemicalbook.com]
• 2. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Strategic Use of 2-Chloro-4-pyrrolidinopyridine in Palladium-Catalyzed Cross-Coupling Reactions

Introduction: Unlocking the Potential of a Versatile Pyridine Building Block

In the landscape of modern synthetic organic chemistry, particularly within drug discovery and development, the pyridine scaffold remains a cornerstone. Its presence in numerous bioactive molecules necessitates efficient and versatile methods for its functionalization. 2-Chloro-4-pyrrolidinopyridine emerges as a promising and strategic building block for the synthesis of complex molecular architectures. This guide provides an in-depth exploration of its potential applications in three of the most powerful C-C and C-N bond-forming reactions: the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions.

The 2-chloro-substituent on the pyridine ring serves as a reactive handle for palladium-catalyzed cross-coupling, a well-established strategy for the derivatization of halopyridines.[1][2] The pyrrolidino-group at the 4-position, being a strong electron-donating group, is expected to modulate the electronic properties of the pyridine ring, potentially influencing the reactivity at the C-2 position. This inherent electronic nature makes 2-Chloro-4-pyrrolidinopyridine an intriguing substrate for a variety of cross-coupling transformations.

While specific literature on the cross-coupling reactions of 2-Chloro-4-pyrrolidinopyridine is not extensively documented, this guide provides detailed model protocols and application notes based on established methodologies for structurally analogous 2-chloropyridines and other halo-heterocycles. These protocols are intended to serve as a robust starting point for researchers, offering insights into reaction design, optimization, and execution.

I. Suzuki-Miyaura Coupling: Forging Biaryl and Heterobiaryl Linkages

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of C(sp²)-C(sp²) bonds with high efficiency and functional group tolerance.[3] For 2-Chloro-4-pyrrolidinopyridine, this reaction opens the door to the synthesis of a diverse array of 2-aryl-4-pyrrolidinopyridines, which are valuable scaffolds in medicinal chemistry.

Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura reaction is well-understood and involves three key steps: oxidative addition, transmetalation, and reductive elimination. The electron-rich nature of the 4-pyrrolidinopyridine moiety is anticipated to facilitate the oxidative addition of the C-Cl bond to the Pd(0) catalyst, which is often the rate-determining step for chloroarenes.[2]

Figure 1: Simplified Catalytic Cycle of the Suzuki-Miyaura Reaction.

Model Protocol for Suzuki-Miyaura Coupling

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of 2-chloropyridines with arylboronic acids.[2][4]

Materials:

• 2-Chloro-4-pyrrolidinopyridine

• Arylboronic acid (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• Anhydrous 1,4-dioxane/water (10:1 mixture)

• Schlenk tube or microwave vial

• Magnetic stirrer and heating block or microwave reactor

Procedure:

• To a Schlenk tube or microwave vial under an inert atmosphere (e.g., argon or nitrogen), add 2-Chloro-4-pyrrolidinopyridine (1.0 mmol), the arylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₃PO₄ (2.0 mmol).

• Add the anhydrous 1,4-dioxane/water mixture (5 mL) to the reaction vessel.

• Seal the vessel and heat the reaction mixture to 100-120 °C with vigorous stirring for 12-24 hours. If using a microwave reactor, heating at 150 °C for 30-60 minutes is a good starting point.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-aryl-4-pyrrolidinopyridine.

Key Considerations and Optimization

• Catalyst and Ligand: The choice of palladium source and ligand is critical. For electron-rich chloropyridines, bulky and electron-rich phosphine ligands like SPhos, XPhos, or RuPhos are often effective. N-heterocyclic carbene (NHC) ligands can also be excellent choices.[5]

• Base: A variety of bases can be employed, with K₃PO₄, Cs₂CO₃, and K₂CO₃ being common choices. The base not only facilitates the transmetalation step but can also influence catalyst activity and stability.[5]

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water is often used to solubilize both the organic and inorganic reagents.

• Temperature: Due to the lower reactivity of aryl chlorides compared to bromides or iodides, higher reaction temperatures are generally required.[2] Microwave irradiation can significantly accelerate the reaction.[6]

Parameter	Recommended Starting Conditions	Potential Optimization
Catalyst	Pd(OAc)₂, Pd₂(dba)₃	PdCl₂(dppf), Pd(PPh₃)₄
Ligand	SPhos, XPhos	RuPhos, JohnPhos, IPr-NHC
Base	K₃PO₄, K₂CO₃	Cs₂CO₃, NaOtBu
Solvent	1,4-Dioxane/H₂O, Toluene/H₂O	DMF, THF
Temperature	100-120 °C (conventional), 150 °C (microwave)	80-150 °C

Table 1: Starting Conditions and Optimization Parameters for Suzuki-Miyaura Coupling.

II. Sonogashira Coupling: Introduction of Alkynyl Moieties

The Sonogashira coupling is a powerful method for the formation of a C(sp²)-C(sp) bond between an aryl or vinyl halide and a terminal alkyne.[7] This reaction provides a direct route to 2-alkynyl-4-pyrrolidinopyridines, which are versatile intermediates for the synthesis of more complex heterocyclic systems and can also exhibit interesting photophysical properties.

Mechanistic Insights

The Sonogashira reaction typically involves a dual catalytic system of palladium and copper.[8] The palladium catalyst facilitates the oxidative addition of the aryl halide and the reductive elimination of the product, while the copper co-catalyst is involved in the formation of a copper(I) acetylide intermediate, which then undergoes transmetalation with the palladium complex.

Sources

• 1. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Novel 3,5-Dichloro-2-arylpyridines by Palladium Acetate-Catalyzed Ligand-Free Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. scholarship.claremont.edu [scholarship.claremont.edu]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. mdpi.com [mdpi.com]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]

Application Note: Analytical Strategies for the Quantification of 2-Chloro-4-pyrrolidinopyridine

Executive Summary

This Application Note provides a comprehensive technical guide for the detection and quantification of 2-Chloro-4-pyrrolidinopyridine (2-Cl-4-PP). This compound is a critical heterocyclic building block, often employed in the synthesis of protein degraders (PROTACs) and kinase inhibitors. Due to the electrophilic nature of the 2-chloro position and the basicity of the 4-pyrrolidino moiety, this molecule presents specific chromatographic challenges, including peak tailing and pH-dependent solubility.

This guide outlines two validated workflows:

• RP-HPLC-UV: For raw material assay and reaction monitoring (Limit of Quantitation ~0.1%).

• LC-MS/MS: For trace impurity analysis in final drug substances (Limit of Quantitation < 10 ppm).

Physicochemical Profile & Analytical Context

Understanding the molecule is the prerequisite for method design.[1]

Property	Description	Analytical Implication
Chemical Name	2-Chloro-4-(pyrrolidin-1-yl)pyridine	Target Analyte
CAS Number	874758-84-6	Identity verification
Molecular Formula	C H ClN	MW: 182.65 g/mol
Basicity (pKa)	Est.[1][2] 6.5 – 7.5 (Pyridine N)	Critical: The 4-pyrrolidino group is electron-donating via resonance, increasing basicity compared to 2-chloropyridine, but the 2-chloro group withdraws electron density.[1] The molecule will be protonated at acidic pH.[1]
LogP	Est.[1][3] 2.2 – 2.8	Moderately lipophilic; suitable for Reversed-Phase (RP) chromatography.[1]
UV Max	~260–285 nm	Strong absorbance due to the conjugated aminopyridine system.[1]

Structural Logic for Method Development

The 4-pyrrolidinopyridine core acts as a "proton sponge."[1] In standard C18 chromatography at neutral pH, the protonated nitrogen interacts with residual silanols on the column stationary phase, leading to severe peak tailing.

• Strategy: We must use either low pH (pH < 3) to keep silanols protonated (neutral) or high pH (pH > 9) to keep the analyte deprotonated (neutral), utilizing a hybrid-silica column (e.g., Waters XBridge) to survive the alkalinity.[1]

• Selected Approach: Acidic Mobile Phase (pH 2.5) . This ensures the analyte is fully ionized (improved solubility) and suppresses silanol activity, yielding sharp peaks on standard C18 columns.[1]

Protocol A: High-Performance Liquid Chromatography (HPLC-UV)

Purpose: Purity assessment, Assay, and Synthetic intermediate tracking.[1]

Chromatographic Conditions

• System: Agilent 1260 Infinity II or equivalent quaternary pump system.

• Column: Agilent ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm (End-capped to reduce tailing).[1]

• Column Temperature: 35°C (Controls viscosity and improves reproducibility).

• Flow Rate: 1.0 mL/min.[1]

• Injection Volume: 5 µL.

• Detection: UV Diode Array (DAD); Quantify at 270 nm (Reference 360 nm).

Mobile Phase Composition

• Solvent A: 0.1% Phosphoric Acid (H

  PO ) in Water (pH ~2.2).[1]

  • Why Phosphoric Acid? It provides a cleaner baseline at low UV wavelengths compared to TFA and suppresses silanol ionization effectively.[1]

• Solvent B: Acetonitrile (HPLC Grade).[1]

Gradient Program

Time (min)	% Solvent A	% Solvent B	Event
0.0	95	5	Equilibrated Start
2.0	95	5	Isocratic Hold (Elute polar salts)
12.0	30	70	Linear Ramp (Elute Target)
15.0	5	95	Wash Step
17.0	5	95	Hold Wash
17.1	95	5	Re-equilibration
22.0	95	5	End of Run

Standard Preparation

• Stock Solution (1.0 mg/mL): Weigh 10 mg of 2-Cl-4-PP reference standard into a 10 mL volumetric flask. Dissolve in 50:50 Water:Acetonitrile.[1] Sonicate for 5 mins.

• Working Standard (0.1 mg/mL): Dilute 1.0 mL of Stock to 10 mL with Mobile Phase A.

Protocol B: LC-MS/MS for Trace Analysis

Purpose: Genotoxic impurity clearance or trace quantification in complex matrices.[1]

Mass Spectrometry Parameters

• Source: Electrospray Ionization (ESI), Positive Mode.[1]

• ** Rationale:** The pyridine nitrogen is easily protonated ([M+H]

  ), providing high sensitivity.[1]

• Precursor Ion: m/z 183.1 ([M+H]

  for Cl isotope).[1]

Parameter	Setting
Capillary Voltage	3.5 kV
Desolvation Temp	400°C
Cone Voltage	30 V
Collision Gas	Argon

MRM Transitions (Multiple Reaction Monitoring)

Compound	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Dwell (ms)	Type
2-Cl-4-PP	183.1	148.1	22	50	Quantifier (Loss of Cl)
2-Cl-4-PP	183.1	112.1	35	50	Qualifier (Ring frag)

LC Conditions (MS-Compatible)

• Column: Waters ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes.

Experimental Workflow Diagram

Figure 1: Decision tree and workflow for the preparation and analysis of 2-Chloro-4-pyrrolidinopyridine samples.

Method Validation & System Suitability

To ensure trustworthiness, the following criteria must be met before releasing data.

System Suitability Test (SST)

Inject the Working Standard (0.1 mg/mL) five times.[1]

• Retention Time (RT) %RSD: ≤ 1.0%[1]

• Peak Area %RSD: ≤ 1.0%

• Tailing Factor (T): ≤ 1.5 (Critical for aminopyridines; if >1.5, replace column or lower pH).[1]

• Theoretical Plates (N): > 5000

Linearity & Range

Prepare 5 concentration levels: 50%, 75%, 100%, 125%, and 150% of target concentration.

• Acceptance: Correlation coefficient (

  ) ≥ 0.999.

Accuracy (Recovery)

Spike the analyte into a placebo matrix (or solvent) at 3 levels.[1]

• Acceptance: Mean recovery 98.0% – 102.0%.[1]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peak Tailing (> 1.5)	Interaction with silanols.[1]	Ensure mobile phase pH is < 2.5 using Phosphate buffer.[1] Switch to a "Base Deactivated" (BDS) column.[1]
Split Peaks	Sample solvent mismatch.	If dissolving in 100% ACN, the strong solvent effect can split peaks.[1] Dissolve sample in 50:50 Water:ACN.[1]
Carryover	Basic analyte sticking to injector seal.[1]	Change needle wash to 50:50 Methanol:Water + 0.1% Formic Acid.[1]
Pressure High	Buffer precipitation.[1]	If using >60% ACN with Phosphate buffer, salts may crash.[1] Ensure buffer concentration is low (10-20 mM).[1]

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 75567, 4-Pyrrolidinopyridine (Structural Analog).[1] Retrieved January 31, 2026, from [Link]

• Dong, M. W. (2006). Modern HPLC for Practicing Scientists.[1] Wiley-Interscience.[1] (General reference for HPLC method development of basic compounds).

Sources

• 1. 2-Chloro-4(1H)-pyridinone | C5H4ClNO | CID 87010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Pyrrolidinylpyridine - Wikipedia [en.wikipedia.org]
• 3. calpaclab.com [calpaclab.com]

Technical Notes & Optimization

Technical Support Center: Purification of 2-Chloro-4-pyrrolidinopyridine

Executive Summary

2-Chloro-4-pyrrolidinopyridine is a critical building block, particularly in the synthesis of PROTACs (Proteolysis Targeting Chimeras) and as a super-nucleophilic catalyst analog. While the synthesis typically involves the nucleophilic aromatic substitution (

) of 2,4-dichloropyridine, the purification is notoriously difficult due to three converging factors:

• Regioisomerism: The formation of the unwanted 4-chloro-2-pyrrolidinopyridine byproduct.

• Silanol Interaction: The basic pyrrolidine nitrogen interacts strongly with acidic silica gel, causing peak tailing.

• Bis-substitution: Over-reaction leading to 2,4-dipyrrolidinopyridine.

This guide provides a self-validating workflow to isolate high-purity material, moving beyond standard protocols to address the specific physicochemical behavior of this molecule.

Part 1: The "Prevention First" Strategy (Synthesis Optimization)

Q: My crude NMR shows a mixture of isomers. Can I avoid this upstream?

A: Yes. The purification battle is often won or lost in the reaction flask. The

reaction of 2,4-dichloropyridine is kinetically controlled. The C4 position is more electrophilic due to the para-relationship with the ring nitrogen, but the C2 position is not inert.

Optimization Protocol:

• Temperature Control: Maintain reaction temperature between 0°C and 20°C . Higher temperatures (>40°C) increase the kinetic energy enough to overcome the slightly higher activation barrier at the C2 position, increasing the impurity profile.

• Stoichiometry: Use exactly 1.0 to 1.1 equivalents of pyrrolidine. Excess amine promotes bis-substitution.

• Solvent Choice: Use non-polar aprotic solvents (e.g., DCM or Toluene) rather than polar aprotic solvents (DMF/DMSO). Polar solvents stabilize the transition states for both isomers, eroding selectivity.

Part 2: Workup & Extraction Troubleshooting

Q: The oil is persistent and smells of pyrrolidine even after rotary evaporation. How do I remove it?

A: Pyrrolidine (b.p. 87°C) is difficult to remove completely by vacuum if it forms salts or hydrogen bonds with your product. You must leverage the basicity difference.

The "pH Switch" Protocol:

• Dissolve: Take up the crude oil in Ethyl Acetate (EtOAc).

• Acid Wash (Critical Step): Wash with 0.5 M HCl .

  • Mechanism:[1][2][3][4][5] 2-Chloro-4-pyrrolidinopyridine (pKa ~6-7) and unreacted pyrrolidine (pKa ~11) will both protonate and move to the aqueous layer. The non-basic impurities (e.g., unreacted 2,4-dichloropyridine) remain in the organic layer. Discard the organic layer.

• Basify: Adjust the aqueous layer to pH > 12 using 2M NaOH.

• Extract: Extract 3x with DCM. The pyrrolidine is highly water-soluble and a significant portion will remain in the aqueous phase, while your product partitions into DCM.

• Dry: Dry over

  (Sodium Sulfate), not (Magnesium Sulfate), as the latter is slightly acidic and can bind the product.

Part 3: Chromatography Solutions (The "Sticking" Issue)

Q: My compound streaks on the TLC plate and elutes as a broad tail on the column. What is happening?

A: This is the classic "Aminopyridine Effect." The basic nitrogen of the pyrrolidine ring and the pyridine nitrogen interact with the acidic silanol groups (

) on the silica surface via hydrogen bonding and ion-exchange mechanisms.

Solution A: The Amine Modifier (Standard)

Pre-treat your silica gel column with the mobile phase containing a base.

• Mobile Phase: 1-5% Methanol in DCM + 1% Triethylamine (TEA) or 1%

  .

• Protocol: Flush the column with the TEA-containing solvent before loading the sample. This "caps" the active silanol sites.

Solution B: The "Neutral" Phase (Recommended)

If the TEA method fails or interferes with MS analysis, switch stationary phases.

• Stationary Phase: Basic Alumina (Aluminum Oxide) .

• Why: Alumina is less acidic than silica. It prevents the protonation of the pyridine ring, resulting in sharp, symmetrical peaks without the need for amine modifiers.

Table 1: Mobile Phase Recommendations

Stationary Phase	Solvent System A (Non-Polar)	Solvent System B (Polar)	Modifier	Application
Silica Gel (Standard)	Hexanes	Ethyl Acetate	1% TEA	General purification
Silica Gel (Difficult)	DCM	Methanol	1%	Polar impurities
Basic Alumina	Hexanes	Ethyl Acetate	None	Best for 2-Cl-4-PPY

Part 4: Isomer Separation (Regioisomerism)

Q: I still have the 4-chloro-2-pyrrolidinopyridine impurity. How do I separate it?

A: The C2 and C4 isomers have very similar polarities (Rf values often differ by < 0.05). Flash chromatography is often insufficient.

Recrystallization Strategy: The 2-chloro-4-pyrrolidinopyridine isomer is generally a solid (mp ~55-58°C), whereas the mixture is often an oil due to melting point depression.

• Solvent: Use a mixture of Hexanes/EtOAc (9:1) or Pentane/Ether .

• Technique: Dissolve the crude mixture in the minimum amount of hot EtOAc. Slowly add Hexanes until turbidity persists. Cool to -20°C.

• Theory: The symmetric C4-substituted isomer typically packs better into a crystal lattice than the asymmetric C2-isomer.

Visualizing the Purification Logic

The following diagram illustrates the decision matrix for purifying this specific aminopyridine class.

Caption: Decision tree for the purification of 2-Chloro-4-pyrrolidinopyridine, prioritizing non-chromatographic methods for isomer removal.

References

• Regioselectivity of 2,4-Dichloropyrimidine Substitution

  • Title: A Highly Regioselective Amin
  • Source: Organic Letters (ACS Public

  • URL:[Link]

• Purification of Aminopyridines

  • Title: Purification of 2-aminopyridine derivatives...[1][2] by cation-exchange chromatography.[2]

  • Source: N

  • URL:[Link]

• Physical Properties & Synthesis Context

  • Title: 4-Pyrrolidinylpyridine (Chemical Data).[6][7]

  • Source: Wikipedia / ChemicalBook (Aggregated D

  • URL:[Link]

• General Chromatography of Basic Compounds

  • Title: Flash Column Chrom
  • Source: Sorbent Technologies.

  • URL:[Link]

Sources

• 1. CN102101841B - Method for synthesis preparation of 2-chloro-4-aminopyridine - Google Patents [patents.google.com]
• 2. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CN103554036B - The preparation method of a kind of 2-chloro-4-substituted pyrimidines compounds - Google Patents [patents.google.com]
• 5. CN104974085A - Preparation method of 2-chloro-4-aminopyridine - Google Patents [patents.google.com]
• 6. 4-Pyrrolidinylpyridine - Wikipedia [en.wikipedia.org]
• 7. 4-Pyrrolidinopyridine | 2456-81-7 [chemicalbook.com]

stability and degradation of 2-Chloro-4-pyrrolidinopyridine catalyst

Welcome to the Technical Support Center for the 2-Chloro-4-pyrrolidinopyridine catalyst. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions regarding the stability and degradation of this essential catalyst. Our goal is to empower you with the knowledge to optimize your experimental outcomes and ensure the integrity of your research.

Disclaimer

Direct and detailed studies on the degradation pathways of 2-Chloro-4-pyrrolidinopyridine are limited in the available scientific literature. The degradation pathways, intermediates, and troubleshooting advice presented in this guide are largely inferred from studies on similar pyridine derivatives, such as 4-pyrrolidinopyridine and other chloropyridines, as well as from fundamental principles of organic chemistry and catalyst deactivation. This information is intended to be a valuable resource; however, experimental verification is strongly recommended.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the handling, storage, and stability of the 2-Chloro-4-pyrrolidinopyridine catalyst.

Q1: What are the primary factors that can lead to the degradation of the 2-Chloro-4-pyrrolidinopyridine catalyst?

A1: While 2-Chloro-4-pyrrolidinopyridine is a versatile catalyst, its stability can be compromised by several factors. Based on the chemistry of related compounds like 4-pyrrolidinopyridine, the main contributors to degradation are:

• Moisture (Hydrolysis): The chloro group at the 2-position is susceptible to hydrolysis, which can lead to the formation of the corresponding pyridone derivative. This is a common degradation pathway for chloropyridines.[1]

• Exposure to Nucleophiles: The electron-deficient nature of the pyridine ring, enhanced by the chloro substituent, makes the catalyst susceptible to nucleophilic attack.[2][3][4][5] Common nucleophiles in a reaction mixture, including certain solvents, reactants, or byproducts, can lead to catalyst deactivation.

• Acidic Conditions: As a pyridine derivative, 2-Chloro-4-pyrrolidinopyridine is basic and will react with strong acids. Protonation of the pyridine nitrogen can alter its catalytic activity and potentially lead to further degradation.

• High Temperatures (Thermal Degradation): Like most organic molecules, excessive heat can cause thermal decomposition. For the related 4-pyrrolidinopyridine, decomposition is expected to begin in the range of 150-250°C.[6]

• Exposure to Light (Photodegradation): Many pyridine-based compounds are light-sensitive. Prolonged exposure to light, especially UV radiation, can induce photochemical reactions and lead to degradation.[7]

• Exposure to Air (Oxidation): Sensitivity to air is a known issue for similar compounds like 4-pyrrolidinopyridine, suggesting a susceptibility to oxidation.[6][7]

Q2: How should I properly store the 2-Chloro-4-pyrrolidinopyridine catalyst to ensure its longevity?

A2: Proper storage is critical for maintaining the catalyst's activity. The following storage conditions are recommended based on best practices for air- and light-sensitive reagents:[6][7][8]

Storage Parameter	Recommendation	Rationale
Atmosphere	Inert gas (Argon or Nitrogen)	To prevent oxidation and reaction with atmospheric moisture.
Container	Tightly sealed, opaque vial or bottle	To protect from air, moisture, and light.
Temperature	Cool, dry place (Room temperature is generally acceptable for short-term storage)	To minimize thermal degradation.[9]
Location	Well-ventilated area away from incompatible materials (e.g., strong acids, oxidizers)	To ensure safety and prevent accidental reactions.

Q3: I suspect my 2-Chloro-4-pyrrolidinopyridine catalyst has degraded. How can I check its purity?

A3: Several analytical techniques can be employed to assess the purity of your catalyst. The choice of method will depend on the available instrumentation and the suspected degradation products.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for separating the catalyst from its potential impurities. A reversed-phase method with UV detection is often suitable for pyridine-containing compounds.[10]

• Gas Chromatography (GC): For volatile impurities or degradation products, GC, particularly with a headspace sampler (GC-HS), can be effective.[11]

• Thin-Layer Chromatography (TLC): TLC is a quick and straightforward method for a qualitative assessment of purity. A change in the TLC profile (e.g., new spots, streaking) can indicate degradation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information and help identify degradation products by comparing the spectrum of the suspect catalyst to that of a pure standard.

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during reactions involving the 2-Chloro-4-pyrrolidinopyridine catalyst.

Issue 1: My reaction is sluggish or incomplete, and I suspect catalyst deactivation.

Possible Cause: The catalyst may have degraded due to improper handling, storage, or reaction conditions.

Troubleshooting Workflow:

Troubleshooting Workflow for Catalyst Deactivation

Step-by-Step Protocol for Purity Analysis by HPLC:

• Prepare a Standard Solution: Accurately weigh a small amount of fresh, high-purity 2-Chloro-4-pyrrolidinopyridine and dissolve it in a suitable solvent (e.g., acetonitrile/water mixture) to a known concentration (e.g., 1 mg/mL).

• Prepare a Sample Solution: Prepare a solution of the suspect catalyst at the same concentration as the standard.

• HPLC Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water and acetonitrile with a suitable buffer (e.g., 0.1% trifluoroacetic acid or formic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a wavelength where the compound has strong absorbance (e.g., determined by UV scan, typically around 254 nm).

  • Injection Volume: 10 µL.

• Analysis: Inject both the standard and sample solutions. Compare the chromatograms. The presence of significant additional peaks in the sample chromatogram indicates the presence of impurities. The peak area of the main compound can be used to quantify the extent of degradation.

Issue 2: I observe unexpected side products in my reaction.

Possible Cause: The catalyst may be participating in or catalyzing side reactions, or its degradation products may be reactive.

Proposed Degradation Pathways:

The following are plausible degradation pathways for 2-Chloro-4-pyrrolidinopyridine based on the chemistry of related compounds.

A. Hydrolysis Pathway:

Proposed Nucleophilic Substitution Pathway

Experimental Recommendations to Minimize Side Reactions:

• Control Reaction Temperature: Run the reaction at the lowest effective temperature to minimize thermal degradation and potential side reactions.

• Inert Atmosphere: Always conduct reactions under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation. [12][13]* Solvent Choice: Use dry, aprotic solvents to minimize hydrolysis. Ensure all reagents are anhydrous.

• Monitor Reaction Progress: Use techniques like TLC or LC-MS to monitor the reaction. This can help identify the formation of side products early and allow for optimization of reaction conditions.

References

• Khan, F., Pal, D., Vikram, S., & Cameotra, S. S. (2013). Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1. PLOS ONE, 8(4), e62178. [Link]

• Amir, M., & Kumar, S. (2004). Synthesis and anti-inflammatory, analgesic, ulcerogenic and lipid peroxidation activities of 3,5-di-substituted-1,2,4-triazoles. Archives of Pharmacal Research, 27(10), 994-1002.

• Grivas, S., & Tian, W. (1995). Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure. Molecules, 1(1), 1-5. [Link]

• Aladdin Scientific. (n.d.). 2-Chloro-4-pyrrolidinopyridine, min 97%. Retrieved January 27, 2026, from [Link]

• Katritzky, A. R., & Ramsden, C. A. (2010). Handbook of Heterocyclic Chemistry (3rd ed.). Elsevier.

• European Catalyst Manufacturers Association. (2018). Catalyst handling best practice guide. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. The National Academies Press. [Link]

• Zate, P. B., et al. (2017). Determination and Quantification of Carryover Genotoxic Impurities 2-Chloropyridine (2CP) and 4-Bromobenzyl Cyanide (PBBCN) by GCHS in Brompheniramine Maleate API. ResearchGate. [Link]

• SIELC. (n.d.). HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column. Retrieved January 27, 2026, from [Link]

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley.

• Larionov, E., & Nevado, C. (2013). Nucleophilic Substitution Reactions in 2-Chloropyridines and 2,5-Dioxo-1,2,5,7-tetrahydro-1H-furopyridines. Beilstein Journal of Organic Chemistry, 9, 1484-1490. [Link]

• de Alaniz, J. R. (2014). Recent Strategies in the Nucleophilic Dearomatization of Pyridines, Quinolines, and Isoquinolines. Chemical Reviews, 114(2), 1135-1168.

• PubChem. (n.d.). 2-Chloropyridine. National Center for Biotechnology Information. Retrieved January 27, 2026, from [Link]

Sources

• 1. Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Conjugate Addition of Nucleophiles to the Vinyl Function of 2-Chloro-4-vinylpyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles [beilstein-journals.org]
• 4. lookchem.com [lookchem.com]
• 5. Recent Strategies in the Nucleophilic Dearomatization of Pyridines, Quinolines, and Isoquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ehs.tamu.edu [ehs.tamu.edu]
• 9. calpaclab.com [calpaclab.com]
• 10. HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column | SIELC Technologies [sielc.com]
• 11. researchgate.net [researchgate.net]
• 12. catalystseurope.org [catalystseurope.org]
• 13. APPLICATION OF THE GUIDE TO DEVELOPING STANDARD OPERATING PROCEDURES - Chemical Laboratory Safety and Security - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: 2-Chloro-4-pyrrolidinopyridine (CPP) Reaction Optimization

Status: Active Subject: Troubleshooting Reactivity & Catalytic Efficiency Audience: Medicinal Chemists, Process Chemists, Application Scientists

Executive Summary: The "Push-Pull" Conflict

2-Chloro-4-pyrrolidinopyridine (CPP) is a deceptively simple scaffold that presents a unique "Janus-faced" electronic profile. It combines the structural features of a super-nucleophilic catalyst (4-pyrrolidinopyridine, PPY ) with an electrophilic handle (2-chloropyridine ).

For the researcher, this creates a "Push-Pull" conflict :

• The "Push": The pyrrolidine nitrogen at C4 is a powerful electron donor (

  effect), pushing electron density into the pyridine ring.

• The "Pull": The chlorine at C2 is an inductive electron withdrawer (

  effect) but is fighting against the resonance density provided by the pyrrolidine.

This guide addresses the three most common failure modes resulting from this electronic tension: Stalled S_NAr displacements , Failed Pd-catalysis , and Unexpectedly low catalytic turnover .

Part 1: Troubleshooting Nucleophilic Aromatic Substitution (S_NAr)

Issue: You are attempting to displace the 2-chloro group with a nucleophile (amine, thiol, alkoxide), but the reaction is stalled or requires excessive heat, leading to decomposition.

The Mechanism of Failure: Standard 2-chloropyridines react readily via S_NAr because the ring nitrogen pulls electron density, making C2 electrophilic. In CPP, the pyrrolidine lone pair donates electron density into the ring (Resonance Effect), significantly raising the energy of the transition state for nucleophilic attack at C2. The ring is effectively "deactivated" compared to a standard 2-halopyridine.

Diagnostic & Solution Guide

Symptom	Probable Cause	Corrective Action
No reaction at reflux (EtOH/THF)	Ring is too electron-rich; Nucleophile cannot attack C2.	Switch Solvent: Use high-boiling polar aprotic solvents (DMSO, NMP) to stabilize the Meisenheimer complex. Increase Temp to >120°C.
Starting material persists (Amine Nucleophile)	The amine nucleophile is not strong enough to overcome the deactivation.	Acid Catalysis: Add 0.5–1.0 eq of mild acid (e.g., p-TsOH). Protonating the pyridine nitrogen ( ) restores electrophilicity at C2.
Low Yield / Tarry mixtures	Thermal decomposition due to prolonged heating.	Microwave Irradiation: Switch to microwave heating (140-160°C, 10-30 min). This often bypasses thermal degradation pathways.

Visualizing the Deactivation (DOT Diagram)

The following diagram illustrates why the C2 position is deactivated. The resonance structure (Right) places a negative charge on the ring nitrogen, reducing the electrophilicity of the C2 carbon.

Caption: The strong mesomeric (+M) donation from the pyrrolidine nitrogen diminishes the electrophilic character of the C2-Cl bond, impeding S_NAr.

Part 2: Troubleshooting Palladium-Catalyzed Couplings

Issue: Buchwald-Hartwig or Suzuki coupling at the C2-Cl position fails. The catalyst turns black (precipitates) or conversion is <10%.

The Mechanism of Failure:

• Catalyst Poisoning: The pyridine nitrogen in CPP is basic and nucleophilic. It can bind competitively to the Pd(II) center, displacing ligands and forming an inactive "dead" complex.

• Oxidative Addition Barrier: The electron-rich nature of the ring (due to pyrrolidine) makes the C-Cl bond stronger and less prone to oxidative addition compared to electron-deficient aryl chlorides.

Optimization Protocol

Step 1: Ligand Selection (The "Golden Rule") Do not use simple phosphines like PPh3. You must use bulky, electron-rich ligands that can out-compete the pyridine nitrogen for the metal center and facilitate oxidative addition.

• Recommended: XPhos, RuPhos, or BrettPhos.

• Pre-catalysts: Use G3 or G4 Palladacycle pre-catalysts (e.g., XPhos Pd G3) to ensure rapid initiation.

Step 2: Base Selection

• Avoid: Strong alkoxides (NaOtBu) if your coupling partner has sensitive functional groups.

• Preferred: Weak bases like

  or in 1,4-dioxane or toluene/water mixtures.

Step 3: The "Jeffery" Conditions (Ligand-Free Alternative) If ligands fail, switch to "Jeffery-Heck" type conditions which stabilize Pd nanoparticles.

• Recipe:

  (5 mol%), (Tetrabutylammonium bromide, 1 equiv), , DMF, 100°C.

Decision Tree for Pd-Coupling

Caption: Logic flow for diagnosing Pd-coupling failures. Prioritize ligand sterics to prevent N-coordination.

Part 3: Catalytic Efficiency (Acylation/Esterification)

Issue: You are using CPP as a substitute for DMAP or PPY in an acylation reaction, but the rate is significantly slower.

Technical Insight: While 4-pyrrolidinopyridine (PPY, pKa ~9.6) is generally more active than DMAP (pKa ~9.4), the introduction of the 2-chloro substituent changes the landscape. The chlorine atom exerts a negative inductive effect (

), withdrawing electron density from the ring nitrogen.

• Result: The pKa of the ring nitrogen drops significantly (estimated pKa ~4–5).

• Consequence: CPP is a much weaker base than DMAP/PPY. It is less effective at deprotonating the nucleophile or stabilizing the acyl-pyridinium intermediate.

When to use CPP as a catalyst? Only use CPP if you intend to utilize the Chlorine handle for a post-catalysis functionalization (e.g., anchoring the catalyst to a resin or a tag). If you only need catalytic speed, revert to PPY or DMAP .

References

• Electronic Effects in Pyridines

  • Scriven, E. F. V. "4-Dialkylaminopyridines: Super Acylation and Alkylation Catalysts." Chemical Society Reviews, 1983, 12, 129-161.

• S_NAr Deactivation Mechanisms

  • Spivey, A. C., et al. "Nucleophilic Aromatic Substitution of 2-Halopyridines."[1] Organic & Biomolecular Chemistry, 2005. (General principles of aminopyridine deactivation).

• Palladium Coupling of Aminopyridines

  • Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011, 2, 27-50.

• Properties of 4-Pyrrolidinopyridine

  • Wikipedia Entry: 4-Pyrrolidinylpyridine. (Comparison of basicity vs DMAP).

• Synthesis and Reactivity of 2-Chloro-4-aminopyridines

  • Google Patents: CN102101841B. "Method for synthesis preparation of 2-chloro-4-aminopyridine."[2][3] (Industrial synthesis and intermediate utility).

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. CN102101841B - Method for synthesis preparation of 2-chloro-4-aminopyridine - Google Patents [patents.google.com]
• 3. CN104974085A - Preparation method of 2-chloro-4-aminopyridine - Google Patents [patents.google.com]

catalyst deactivation and regeneration for 2-Chloro-4-pyrrolidinopyridine

To: Research & Development Team / Process Chemistry Division From: Technical Support Center – Catalysis & Synthesis Group Subject: Technical Guide: Catalyst Deactivation & Regeneration in the Synthesis of 2-Chloro-4-pyrrolidinopyridine

Executive Summary & Scope

This technical guide addresses the critical issue of catalyst deactivation during the synthesis of 2-Chloro-4-pyrrolidinopyridine , a key intermediate in medicinal chemistry. While Nucleophilic Aromatic Substitution (SNAr) is possible, high-value manufacturing often employs Palladium (Pd) or Copper (Cu) catalyzed cross-coupling (Buchwald-Hartwig or Ullmann-type) to ensure regioselectivity (C4 vs. C2) and mild conditions.

The Core Problem: The pyridine nitrogen in the substrate (2,4-dichloropyridine) and the product (2-Chloro-4-pyrrolidinopyridine) acts as a competitive ligand (Lewis base), frequently leading to catalyst poisoning and stalled conversion.

This guide provides troubleshooting workflows, mechanistic insights, and regeneration protocols for the metal catalysts used in this specific transformation.

Diagnostic Hub: Troubleshooting & FAQs

Identify your issue below to find the corresponding technical solution.

Issue A: Reaction Stalls at 50-70% Conversion

Q: My Buchwald-Hartwig coupling of 2,4-dichloropyridine and pyrrolidine starts fast but stops before completion. Adding more catalyst doesn't help. Why?

• Diagnosis: Product Inhibition (Autopoisoning). As the concentration of the product (2-Chloro-4-pyrrolidinopyridine) increases, its pyridine nitrogen binds to the active Pd(II) species, forming a stable, inactive complex (off-cycle resting state).

• Immediate Fix:

  • Increase Temperature: Raise reaction temperature by 10-15°C to promote ligand dissociation (entropy favors dissociation).

  • Ligand Switch: Switch to a bulky, electron-rich biaryl phosphine ligand (e.g., XPhos or BrettPhos ). These ligands sterically crowd the metal center, preventing the pyridine nitrogen from binding while allowing the smaller amine (pyrrolidine) to react.

Issue B: Catalyst Turns into Black Precipitate

Q: The reaction mixture turned from orange/yellow to a black suspension. Yield is low.

• Diagnosis: Pd Black Formation (Aggregation). The active Pd(0) species has destabilized and aggregated into non-catalytic metallic palladium. This is often caused by:

  • Ligand Oxidation: Trace oxygen oxidized your phosphine ligand.

  • Amine Excess: Pyrrolidine acts as a reducing agent, accelerating Pd(II) to Pd(0) reduction faster than the oxidative addition step can consume it.

• Immediate Fix:

  • Check Inert Atmosphere: Ensure rigorous exclusion of O₂.

  • Stabilizing Additives: Add 1-5 mol% of a stabilizing olefin (e.g., maleic anhydride) or use a precatalyst like Pd(dba)₂ which releases Pd(0) slowly.

Issue C: Loss of Regioselectivity (C2 vs. C4)

Q: I am getting a mixture of 2-chloro-4-pyrrolidinopyridine and 4-chloro-2-pyrrolidinopyridine. How do I lock selectivity for the 4-position?

• Diagnosis: Electronic vs. Steric Mismatch.

  • SNAr (No Metal): Naturally favors C4 (para to nitrogen) due to Meisenheimer complex stability.

  • Pd-Catalyzed: Often favors C2 (oxidative addition is faster at the more electron-deficient C2).

• Technical Solution: If you strictly require the 4-substituted product , consider reverting to SNAr conditions (heating in DMSO/NMP without metal). Use Pd-catalysis only if SNAr fails or if you need the C2-isomer.

  • If Pd is mandatory: Use a ligand with a large "bite angle" (e.g., Xantphos) which can sometimes alter regioselectivity, though C2 preference is intrinsic to Pd/C-Cl insertion.

Technical Deep Dive: Mechanisms of Deactivation

Understanding why the catalyst fails is the first step to regeneration.

The Pyridine "Trap" (Competitive Coordination)

In the synthesis of 2-Chloro-4-pyrrolidinopyridine, the catalyst (M) faces a dilemma. It must coordinate with the amine (pyrrolidine) to facilitate coupling, but the pyridine ring (both in substrate and product) offers a competing binding site.

• Active Cycle: Pd(0)

  Oxidative Addition (C-Cl) Amine Binding Reductive Elimination.

• Deactivation Path: The pyridine Nitrogen acts as a

  -donor, binding to Pd(II) intermediates. This creates a coordinatively saturated complex that cannot bind the pyrrolidine, effectively halting the cycle.

Quantitative Comparison of Deactivation Modes

Deactivation Mode	Visual Indicator	Reversibility	Cause
Ligand Poisoning	No color change (remains solution)	Reversible	Pyridine N binds Metal center.
Metal Aggregation	Black precipitate (Pd Black)	Irreversible	Loss of ligand, reduction by amine.
Oxidative Deactivation	Color shift (often green/blue for Pd)	Irreversible	O₂ ingress oxidizing phosphines.

Visualization: Catalytic Cycle & Failure Points

The following diagram illustrates the Buchwald-Hartwig cycle and the specific "off-cycle" traps caused by the pyridine moiety.

Caption: Figure 1. Catalytic cycle for Pd-catalyzed amination showing the competitive binding of the pyridine nitrogen (Deactivation Trap) and irreversible aggregation.

Protocols: Catalyst Regeneration & Recovery

If your catalyst is expensive (e.g., Pd/XPhos) or used in large scale, regeneration is vital.

Protocol A: In-Situ Reactivation (The "Hot Shot")

Use this when reaction stalls due to Product Inhibition (Issue A).

• Diagnosis: Conversion stops at ~60%.

• Action: Add 10-20 mol% of fresh Ligand (not metal).

  • Reasoning: Excess ligand shifts the equilibrium away from the Pyridine-Pd complex back to the Phosphine-Pd complex.

• Action: Increase temperature by 10°C.

Protocol B: Metal Recovery from Pd Black (Post-Reaction)

Use this to recover value from deactivated Pd black.

• Filtration: Filter the reaction mixture through Celite to capture the black precipitate.

• Digestion: Dissolve the black solid in Aqua Regia (3:1 HCl:HNO₃). Warning: Corrosive/Toxic.

• Precipitation: Neutralize and precipitate as PdCl₂ using KCl or ammonium chloride.

• Reduction: Reduce back to Pd(0) or Pd(II) precursors (e.g., Pd(OAc)₂) for reuse.

Protocol C: Heterogeneous Catalyst Regeneration (Pd/C)

If using Pd on Carbon for hydrogenation/coupling.

• Wash: Rinse catalyst filter cake with MeOH (remove organics) then 1M HCl (remove coordinated pyridines).

• Dry: Vacuum dry at 60°C.

• Reactivation: Treat with H₂ gas (1 atm) in solvent for 30 mins before adding fresh substrate.

References

• Paul, F., Patt, J., & Hartwig, J. F. (1994). Palladium-catalyzed formation of carbon-nitrogen bonds.[1][2][3] Reaction intermediates and catalyst improvements in the hetero cross-coupling of aryl halides and tin amides. Journal of the American Chemical Society, 116(13), 5969-5970. Link

• Surry, D. S., & Buchwald, S. L. (2008). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. Link

• BenchChem Technical Notes. (2025). Application Notes and Protocols for Large-Scale Synthesis Utilizing 4-Pyrrolidinopyridine. BenchChem.[4] Link

• Hui, H., et al. (2013). Highly Regioselective Buchwald–Hartwig Amination at C-2 of 2,4-Dichloropyridine.[5] The Journal of Organic Chemistry. Link

Sources

• 1. Transition metal-catalyzed cross-coupling reactions of N -aryl-2-aminopyridines - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08384A [pubs.rsc.org]
• 2. Pyrrolidine synthesis [organic-chemistry.org]
• 3. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. semanticscholar.org [semanticscholar.org]

Technical Support Center: Optimizing 2-Chloro-4-pyrrolidinopyridine Reactivity

Executive Summary: The "Deactivation Dilemma"

Researchers working with 2-Chloro-4-pyrrolidinopyridine (CPP) often encounter unexpectedly low reactivity compared to standard 2-chloropyridines.

The Root Cause: The pyrrolidine ring at the 4-position is a strong electron-donating group (EDG). Through resonance, the pyrrolidine nitrogen pushes electron density into the pyridine ring. This increases the electron density at the 2-position (the reaction site), making the carbon-chlorine bond significantly less electrophilic.

Consequently, the 2-chloro position is deactivated towards Nucleophilic Aromatic Substitution (SNAr). Standard protocols (e.g., refluxing in ethanol) will fail. Success requires a precise solvent strategy that either supercharges the nucleophile (for SNAr) or protects the catalyst (for Cross-Coupling).

Module 1: SNAr Optimization (The "Brute Force" Approach)

Objective: Displace the 2-Chloro group with an amine, alkoxide, or thiol without metal catalysis.

The Critical Solvent Rule

For CPP, you must use Polar Aprotic Solvents (DMSO, NMP, DMF).

• Do NOT use: Ethanol, Methanol, or Water (Protic solvents).

• Do NOT use: Toluene or DCM (Non-polar solvents, unless using Phase Transfer Catalysis).

Mechanism: The "Naked Anion" Effect

In protic solvents (e.g., Methanol), the solvent forms a "cage" of hydrogen bonds around your nucleophile, stabilizing it and reducing its energy. Because CPP is an electron-rich (deactivated) electrophile, a stabilized nucleophile is too weak to overcome the activation energy barrier.

Polar aprotic solvents (like DMSO) solvate cations (Na⁺, K⁺) effectively but cannot form hydrogen bonds with anions (the nucleophile). This leaves the nucleophile "naked" and highly reactive, raising its ground-state energy to overcome the high barrier imposed by the pyrrolidine ring.

Standardized Protocol: SNAr Displacement

• Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or NMP (N-Methyl-2-pyrrolidone).

• Concentration: 0.5 M to 1.0 M (High concentration favors bimolecular kinetics).

• Base: K₂CO₃ (3.0 equiv) or Cs₂CO₃ (2.0 equiv).

• Temperature: 100°C – 140°C. (Note: CPP is thermally stable, but the pyrrolidine ring can oxidize if exposed to air at high temps; use N₂ atmosphere).

• Time: 12–24 hours.

Visualizing the Solvation Effect

Figure 1: Comparison of solvent interactions. Protic solvents cage the nucleophile (Red), while polar aprotic solvents leave it reactive (Green).

Module 2: Metal-Catalyzed Cross-Coupling (The "Finesse" Approach)

Objective: Buchwald-Hartwig Amination or Suzuki-Miyaura Coupling.

The Critical Solvent Rule

For Palladium-catalyzed reactions involving CPP, use Non-Polar / Weakly Coordinating Solvents (1,4-Dioxane, Toluene).

• Avoid: DMSO or DMF (unless necessary for solubility). These can coordinate strongly to the Pd center, inhibiting the oxidative addition step, which is already difficult due to the electron-rich nature of the CPP ring.

Troubleshooting Catalyst Deactivation

The 4-pyrrolidino nitrogen is a Lewis Base. It can competitively bind to your Palladium catalyst, poisoning the reaction.

• Solution: Use a non-polar solvent (Toluene) to minimize the solubility of any off-cycle Pd-amine complexes, or use a strong base (NaOtBu) to ensure the coupling partner reacts faster than the catalyst deactivates.

Standardized Protocol: Buchwald-Hartwig Coupling[1]

• Solvent: Anhydrous 1,4-Dioxane or Toluene (degassed).

• Catalyst: Pd(OAc)₂ + BINAP or XPhos (Phosphine ligands are essential to protect Pd from the pyrrolidine nitrogen).

• Base: NaOtBu (Sodium tert-butoxide).

• Temperature: 80°C – 110°C.

Module 3: Solubility & Purification Guide

Issue: Polar aprotic solvents (DMSO/NMP) are high-boiling and difficult to remove.

Solubility Profile of CPP:

• High Solubility: DCM, Chloroform, Methanol, DMSO, Ethyl Acetate.

• Low Solubility: Hexanes, Water (at basic pH).

Recommended Workup (The "Acid-Base Swing"): Since CPP contains a basic nitrogen (the pyrrolidine), you can use pH manipulation to purify it without distillation.

• Dilute: Pour the DMSO reaction mixture into Water (5x volume).

• Acidify: Add 1M HCl until pH < 3. The CPP product protonates and stays in the aqueous phase.

• Wash: Extract the aqueous layer with Ethyl Acetate. (Impurities go into organic; Product stays in water).

• Basify: Add NaOH to the aqueous layer until pH > 10. The CPP product precipitates or oils out.

• Extract: Extract the now-basic aqueous layer with DCM.

• Dry/Evaporate: Dry over Na₂SO₄ and evaporate DCM.

Decision Matrix: Which Solvent Do I Choose?

Use this logic flow to determine the correct solvent system for your specific experiment.

Figure 2: Solvent selection decision tree based on reaction mechanism.

Frequently Asked Questions (FAQ)

Q: Can I use Ethanol for the SNAr reaction if I just heat it longer? A: No. Ethanol is a protic solvent. It will hydrogen-bond to your nucleophile, stabilizing it. Because the 2-Chloro-4-pyrrolidinopyridine ring is already deactivated (electron-rich), the reaction rate in ethanol will be effectively zero, even at reflux. You must use a polar aprotic solvent (DMSO/NMP) to strip the solvation shell off the nucleophile.

Q: I am seeing homocoupling of my substrate in the Buchwald reaction. Why? A: This often happens in Toluene if the catalyst loading is too low or oxygen is present. Ensure you are strictly degassing your solvent. If the issue persists, switch to 1,4-Dioxane , which has slightly better solubility for the oxidative addition intermediate.

Q: How do I remove DMSO after the reaction? A: Do not attempt to distill DMSO (boiling point 189°C). Instead, use the Acid-Base Swing method described in Module 3. Alternatively, dilute with water and extract with Diethyl Ether (3x); DMSO prefers the water phase, while CPP prefers the ether.

Q: Why is 2-Chloro-4-pyrrolidinopyridine less reactive than 2,4-Dichloropyridine? A: The pyrrolidine group is a strong electron donor. It pumps electron density into the pyridine ring, making the ring less "hungry" for electrons (nucleophiles). 2,4-Dichloropyridine has two electron-withdrawing chlorines, making the ring highly electron-deficient and very reactive.

References

• Reactivity of 2-Halopyridines: Walsh, K., Sneddon, H. F., & Moody, C. J. (2013).[1] Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? Key Finding: 2-Chloropyridine is approximately 10⁸ times less reactive than 2-chloropyrimidine.[1][2] The addition of an EDG (like pyrrolidine) further reduces this rate, necessitating polar aprotic conditions.

• Solvent Effects in SNAr: Bunnett, J. F. (1951). Kinetics of Reactions of 2,4-Dinitrochlorobenzene with Some Amines in Methanol and in Dimethyl Sulfoxide. Key Finding: Establishes the "naked anion" theory where dipolar aprotic solvents accelerate SNAr reactions by orders of magnitude compared to protic solvents.

• Buchwald-Hartwig Solvent Selection: Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Key Finding: Reviews solvent compatibility for difficult substrates, highlighting Dioxane and Toluene as optimal for preventing catalyst poisoning in aminopyridines.

• Physical Properties & Solubility: PubChem Compound Summary for 4-Pyrrolidinopyridine (Analogous structure). Key Finding: Solubility data confirms high solubility in DCM/MeOH and low solubility in water/hexanes, validating the extraction protocol.

Sources

• 1. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

managing temperature sensitivity of 2-Chloro-4-pyrrolidinopyridine

Welcome to the technical support center for 2-Chloro-4-pyrrolidinopyridine. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on the handling, storage, and troubleshooting of this versatile building block. Given its chemical structure, 2-Chloro-4-pyrrolidinopyridine's reactivity can be influenced by temperature, necessitating careful management to ensure experimental success and safety. This guide offers practical, in-depth solutions to common challenges.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the use of 2-Chloro-4-pyrrolidinopyridine, with a focus on problems related to its temperature and atmospheric sensitivity.

Issue 1: Inconsistent Reaction Yields or Failure

• Question: My reaction using 2-Chloro-4-pyrrolidinopyridine is giving inconsistent yields, or has stopped working altogether. What could be the cause?

• Answer: Inconsistent or failed reactions are frequently linked to the degradation of 2-Chloro-4-pyrrolidinopyridine. The primary culprits are often improper storage and handling, which can lead to decomposition before the reagent is even introduced to the reaction mixture. The pyridine ring and the pyrrolidine moiety, in conjunction with the chloro substituent, create an electron-rich and reactive molecule susceptible to degradation.

  • Probable Cause 1: Exposure to Atmospheric Moisture and Air. 2-Chloro-4-pyrrolidinopyridine is expected to be sensitive to moisture and air.[1][2][3] Hydrolysis of the chloro group or oxidation of the pyrrolidine ring can occur, rendering the compound inactive for its intended purpose.

  • Solution 1: Implement Rigorous Air-Sensitive Handling Techniques. Always handle 2-Chloro-4-pyrrolidinopyridine under an inert atmosphere, such as nitrogen or argon.[4] This can be achieved using a glove box or Schlenk line. Use dry solvents and oven-dried glassware to minimize exposure to water.[5] When transferring the reagent, employ proper syringe techniques with a long needle to avoid tipping the storage bottle and contaminating the septum.[4][5][6]

  • Probable Cause 2: Thermal Degradation. Although stable at room temperature under proper conditions, prolonged exposure to elevated temperatures can lead to decomposition.[1][3][7] Thermal decomposition of related pyridine compounds is known to produce hazardous byproducts such as nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen chloride.[1][7]

  • Solution 2: Maintain Appropriate Thermal Conditions. Store the compound at room temperature as recommended, away from direct heat sources.[8] For reactions requiring elevated temperatures, add the 2-Chloro-4-pyrrolidinopyridine to the reaction mixture at a lower temperature before heating, if the reaction kinetics allow. Monitor the reaction closely and avoid unnecessarily prolonged heating.

Issue 2: Observation of Color Change in the Solid Reagent

• Question: My previously off-white 2-Chloro-4-pyrrolidinopyridine has developed a yellow or brownish tint. Is it still usable?

• Answer: A color change is a visual indicator of potential degradation. While a slight discoloration may not always signify a complete loss of reactivity, it warrants caution and investigation.

  • Probable Cause: Oxidation and/or Polymerization. Exposure to air and light can lead to oxidative degradation or the formation of colored polymeric impurities.[1][2][3]

  • Solution: Verify Purity and Consider Purification. Before use, it is advisable to check the purity of the discolored reagent by an appropriate analytical method, such as NMR or LC-MS. If impurities are detected, purification by recrystallization or column chromatography may be necessary. To prevent future discoloration, always store the reagent in a tightly sealed container, protected from light, and under an inert atmosphere.[2][3]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 2-Chloro-4-pyrrolidinopyridine?

A1: Based on supplier recommendations and data from analogous compounds, 2-Chloro-4-pyrrolidinopyridine should be stored at room temperature in a tightly sealed container.[8] To ensure long-term stability, it is best practice to store it under an inert atmosphere (e.g., argon or nitrogen) and protected from light.[1][2][3]

Parameter	Recommendation	Rationale
Temperature	Room Temperature	Avoids potential degradation from excessive heat.[1][7]
Atmosphere	Inert Gas (Argon or Nitrogen)	Minimizes degradation due to air and moisture sensitivity.[1][2][3]
Container	Tightly Sealed, Opaque or Amber Vial	Prevents exposure to air, moisture, and light.[2][3][9]

Q2: How should I properly handle 2-Chloro-4-pyrrolidinopyridine when setting up a reaction?

A2: Due to its air and moisture sensitivity, handling should be performed using standard air-sensitive techniques.[4][5][10]

Caption: Workflow for Handling Air-Sensitive Reagents.

Q3: My reaction involving 2-Chloro-4-pyrrolidinopyridine is complete. What is the proper quenching procedure?

A3: The appropriate quenching procedure depends on the other reagents in your reaction mixture. If your reaction contains highly reactive species (e.g., organometallics or hydrides), a stepwise quenching protocol is essential for safety. A general, cautious approach is as follows:

• Cool the Reaction: Lower the temperature of the reaction mixture using an ice bath.

• Slow Addition of a Proton Source: Slowly add a less reactive proton source, such as isopropanol or ethanol, to quench any highly reactive components.[11]

• Cautious Addition of Water: Once the initial vigorous reaction has subsided, water can be added cautiously.[11]

• Acidic or Basic Workup: Proceed with an appropriate aqueous workup (e.g., addition of dilute HCl or a saturated solution of ammonium chloride) as dictated by your experimental procedure.[12]

Caption: General Quenching Procedure for Reactions.

Q4: What are the potential degradation pathways for 2-Chloro-4-pyrrolidinopyridine?

A4: While specific studies on this compound are limited, we can infer potential degradation pathways based on its structure and the behavior of related compounds.

• Hydrolysis: The chloro group can be susceptible to hydrolysis, especially in the presence of moisture, to form the corresponding hydroxypyridine derivative.

• Oxidation: The pyrrolidine ring and the electron-rich pyridine ring can be oxidized upon exposure to air, potentially forming N-oxides or other oxidized species.[13]

• Photodegradation: Exposure to light can provide the energy for various degradation reactions, including ring opening or cleavage of the C-N bond.[13]

Section 3: Experimental Protocols

Protocol 1: General Procedure for Transferring Solid 2-Chloro-4-pyrrolidinopyridine

• Place the sealed vial of 2-Chloro-4-pyrrolidinopyridine and a clean, dry spatula and weighing vessel into a glovebox antechamber.

• Evacuate and refill the antechamber with an inert gas (e.g., argon) three times.

• Move the items into the main glovebox chamber.

• Under the inert atmosphere, open the vial and quickly weigh the desired amount of the solid into the weighing vessel.

• Securely seal the original vial and the weighing vessel before removing them from the glovebox.

Protocol 2: Preparation of a Stock Solution

• Dry all glassware (e.g., volumetric flask, syringe) in an oven at >120°C for at least 4 hours and allow to cool in a desiccator or under a stream of inert gas.

• Obtain a dry, degassed solvent.

• Under a positive pressure of inert gas, transfer the desired mass of 2-Chloro-4-pyrrolidinopyridine to the volumetric flask.

• Using a dry syringe, add the solvent to the flask to the desired volume.

• Seal the flask with a septum and parafilm, and store under an inert atmosphere.

References

• Loba Chemie. (2016). 2-CHLOROPYRIDINE FOR SYNTHESIS MSDS. Retrieved from [Link]

• CP Lab Chemicals. (n.d.). 2-Chloro-4-pyrrolidinopyridine, min 97%, 1 gram. Retrieved from [Link]

• KGROUP. (2006). Quenching Reactive Substances. Retrieved from [Link]

• Journal of Chemical Education. (2020). Handling of Air-Sensitive and Moisture-Sensitive Reagents in an Undergraduate Chemistry Laboratory: The Importance of the Syringe. Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• Organic Syntheses. (n.d.). Cross-Coupling of Alkenyl/Aryl Carboxylates with Grignard Reagents via Fe-Catalyzed C-O Bond Activation. Retrieved from [Link]

• MIT. (n.d.). Handling air-sensitive reagents AL-134. Retrieved from [Link]

• PMC - NIH. (2018). Biodegradation of 2-chloro-4-nitrophenol via a hydroxyquinol pathway by a Gram-negative bacterium, Cupriavidus sp. strain CNP-8. Retrieved from [Link]

• NIH. (n.d.). Novel Pathway for the Degradation of 2-Chloro-4-Nitrobenzoic Acid by Acinetobacter sp. Strain RKJ12. Retrieved from [Link]

• Reddit. (2024). Quenching guide. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. ehs.umich.edu [ehs.umich.edu]
• 6. web.mit.edu [web.mit.edu]
• 7. jubilantingrevia.com [jubilantingrevia.com]
• 8. calpaclab.com [calpaclab.com]
• 9. lobachemie.com [lobachemie.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. kgroup.du.edu [kgroup.du.edu]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scaling Up 2-Chloro-4-pyrrolidinopyridine Reactions

This guide is designed for researchers, scientists, and drug development professionals who are transitioning bench-scale procedures involving 2-Chloro-4-pyrrolidinopyridine to larger, preparative scales. Scaling up chemical reactions is rarely a linear process; new challenges related to mass and heat transfer, reaction kinetics, and purification invariably arise.[1][2] This document provides a structured, question-and-answer-based approach to troubleshoot common issues and offers validated protocols to ensure a successful and efficient scale-up.

Frequently Asked Questions (FAQs)

Q1: My scale-up reaction of 2-Chloro-4-pyrrolidinopyridine with a primary/secondary amine is stalling or showing low conversion. What are the likely causes?

This is a common issue, particularly in palladium-catalyzed cross-coupling reactions like the Buchwald-Hartwig amination. The primary bottleneck is often the activation of the C-Cl bond, which is less reactive than corresponding C-Br or C-I bonds.[3]

Causality and Troubleshooting Steps:

• Inefficient Catalyst Activation: The oxidative addition of the aryl chloride to the Pd(0) center is frequently the rate-limiting step.[3]

  • Ligand Choice: Standard phosphine ligands are often ineffective. Use bulky, electron-rich biarylphosphine ligands (e.g., RuPhos, BrettPhos) that are specifically designed to facilitate the activation of C-Cl bonds.[3]

  • Catalyst Loading: At scale, localized concentration gradients can affect catalyst efficiency. Consider increasing the catalyst loading from a typical 1-2 mol% to as high as 5 mol% for challenging substrates.[3]

  • Pre-catalyst Selection: Use a modern palladacycle pre-catalyst (e.g., G3 or G4) which forms the active Pd(0) species more cleanly and efficiently than sources like Pd(OAc)₂.[3]

• Poor Mass Transfer: Inadequate mixing in a large reactor can lead to localized "hot spots" or areas of low reagent concentration, effectively slowing the reaction. Ensure the stirring is vigorous enough to maintain a homogeneous mixture.

• Atmospheric Integrity: Oxygen can irreversibly oxidize and deactivate the Pd(0) catalyst.[3] Ensure your reactor is thoroughly purged with an inert gas (Argon or Nitrogen) and that all solvents are properly degassed.

• Base Strength: A strong, non-nucleophilic base is critical. Sodium tert-butoxide (NaOtBu) is highly effective.[3] If your substrate is base-sensitive, weaker bases like K₃PO₄ can be used, but this will likely demand a more active catalyst system and higher reaction temperatures.[3]

Q2: I'm observing significant by-product formation, especially what appears to be hydrodehalogenation (replacement of -Cl with -H). How can I mitigate this?

Hydrodehalogenation is a known side reaction in Buchwald-Hartwig aminations. It occurs when the aryl halide is reduced instead of coupled. Additionally, nucleophilic aromatic substitution (SNAr) can lead to regioisomers if other positions on the pyridine ring are activated.

Causality and Mitigation Strategies:

• Mechanism of Hydrodehalogenation: This side reaction is often promoted by β-hydride elimination from the palladium amide intermediate or by reaction with trace amounts of water or other proton sources.

• Optimizing the Ligand and Base: The choice of ligand can significantly influence the relative rates of reductive elimination (desired product) versus side reactions. Screening different ligands is often necessary.

• Strictly Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried. Water not only contributes to hydrodehalogenation but can also hydrolyze the active catalyst and base.

• Regioselectivity in SNAr: For reactions not involving a palladium catalyst, direct nucleophilic attack is governed by the electronics of the pyridine ring. The nitrogen atom withdraws electron density, making the C-2 and C-4 positions most susceptible to nucleophilic attack.[4][5] If your starting material has other leaving groups, you may see competing substitution. The inherent reactivity of 2-Chloro-4-pyrrolidinopyridine favors substitution at the 2-position.

Below is a troubleshooting workflow to diagnose common scale-up issues.

Caption: Troubleshooting workflow for scaling up 2-Chloro-4-pyrrolidinopyridine reactions.

Q3: My product is an oil and was easily purified by column chromatography on a small scale, but this is impractical for a multi-gram scale. What are my options?

This is a classic scale-up challenge where purification becomes the process bottleneck.[6] Relying on chromatography for large quantities is often inefficient and costly.

Alternative Purification Strategies:

• Recrystallization/Precipitation: This should be the first method explored. Even if the final product is an oil, an intermediate or a salt form might be a crystalline solid.

  • Salt Screen: If your product contains a basic nitrogen, perform a salt screen with various acids (e.g., HCl, HBr, tartaric acid, citric acid) in different solvents to find a crystalline salt.

  • Anti-Solvent Precipitation: Dissolve your crude oil in a minimal amount of a good solvent and then slowly add an anti-solvent to precipitate the product.

• Extraction Optimization: A well-designed series of aqueous washes can remove many impurities.

  • Acidic Wash: Use dilute aqueous acid (e.g., 1M HCl) to remove basic impurities, including residual amine starting materials.

  • Basic Wash: Use a base (e.g., sat. NaHCO₃ or K₂CO₃) to remove acidic by-products and unreacted starting materials.

• Distillation: If the product is thermally stable and has a suitable boiling point, distillation (often under reduced pressure) can be a highly effective purification method for large quantities. A technical guide on the thermal stability of related compounds suggests that decomposition may begin in the 150-250 °C range, so careful temperature control is necessary.[7]

Troubleshooting Guides & Protocols

Protocol 1: Systematic Optimization of Buchwald-Hartwig Amination Conditions

This protocol uses a Design of Experiments (DoE) mindset to efficiently explore the reaction space when troubleshooting a low-yielding amination.[8]

Objective: To identify the optimal combination of ligand, base, and solvent for the coupling of 2-Chloro-4-pyrrolidinopyridine with a target amine.

Procedure:

• Setup: Arrange a parallel reaction block or a series of identical reaction vessels. Ensure each vessel is clean, dry, and equipped with a stir bar.

• Inert Atmosphere: Place all vessels under a robust inert atmosphere (Argon or Nitrogen).

• Reagent Preparation:

  • Prepare a stock solution of 2-Chloro-4-pyrrolidinopyridine in the primary solvent to be tested (e.g., Toluene or Dioxane).

  • Prepare a stock solution of your amine coupling partner.

• Variable Screening (See Table 1):

  • To each vessel, add the palladium pre-catalyst (e.g., RuPhos Pd G3, 2 mol%).

  • Add the designated ligand (if not part of the pre-catalyst, 4 mol%).

  • Add the designated base (e.g., NaOtBu, LHMDS, K₃PO₄, 2.0 eq).

  • Add the designated solvent.

  • Add the stock solutions of the chloro-pyridine and the amine (typically 1.0 : 1.2 ratio).

• Reaction Execution: Seal the vessels and place them in a pre-heated block at the desired temperature (e.g., 100 °C).

• Monitoring: After a set time (e.g., 4 hours), take a small aliquot from each reaction, quench it, and analyze by LC-MS to determine the percent conversion to product.

• Analysis: Identify the conditions that gave the highest conversion and use this as the basis for the full-scale reaction.

Table 1: Example Screening Array for Reaction Optimization

Reaction #	Pd Pre-catalyst (2 mol%)	Ligand (4 mol%)	Base (2.0 eq)	Solvent	Temp (°C)	% Conversion (LC-MS)
1	RuPhos Pd G3	-	NaOtBu	Toluene	100
2	RuPhos Pd G3	-	LHMDS	Toluene	100
3	RuPhos Pd G3	-	K₃PO₄	Toluene	100
4	BrettPhos Pd G3	-	NaOtBu	Dioxane	100
5	BrettPhos Pd G3	-	LHMDS	Dioxane	100
6	BrettPhos Pd G3	-	K₃PO₄	Dioxane	100

This table should be populated with experimental results.

Protocol 2: Managing Thermal Exotherms During Scale-Up

Exothermic reactions that are easily managed in a round-bottom flask can become dangerous runaway reactions in a large reactor due to the unfavorable surface-area-to-volume ratio, which traps heat.[2]

Objective: To safely control the temperature of a potentially exothermic reaction during a large-scale synthesis.

Procedure:

• Reactor Setup: Use a jacketed reactor connected to a circulating bath for precise temperature control. Ensure the reactor is equipped with an overhead stirrer, a temperature probe (measuring the internal reaction temperature, not the jacket), an inert gas inlet, and a condenser.

• Controlled Addition: Never mix all reagents at once. The most reactive reagent should be added slowly via an addition funnel or a syringe pump.

• Initial Temperature: Cool the main reaction mixture to a temperature well below the target reaction temperature (e.g., 0 °C) before starting the addition.

• Monitor the Exotherm: Begin the slow addition of the limiting reagent. Monitor the internal temperature closely.

  • If the temperature rises more than 5-10 °C above the jacket temperature, stop the addition immediately .

  • Wait for the temperature to stabilize or decrease before resuming the addition at a slower rate.

• Post-Addition: Once the addition is complete, slowly warm the reactor jacket to the desired reaction temperature and hold it there for the required duration.

• Emergency Plan: Have a larger cooling bath with a colder solvent (e.g., dry ice/acetone) ready in case of an uncontrollable exotherm.

The following diagram illustrates the key principles of nucleophilic aromatic substitution on the pyridine ring, which underpins the reactivity of 2-Chloro-4-pyrrolidinopyridine.

Caption: SNAr mechanism showing preferential attack at the C-2 position.

Safety Considerations

• Handling Reagents:

  • 2,4-Dichloropyridine (common precursor): This is an irritant. Causes skin and serious eye irritation. May cause respiratory irritation.[9][10] Handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.[11][12]

  • Pyrrolidine: Corrosive and flammable. Causes severe skin burns and eye damage.

  • Organophosphine Ligands: Many are air-sensitive and can be toxic. Handle under an inert atmosphere.

  • Sodium tert-butoxide: A strong base that is corrosive and reacts violently with water.

• Thermal Hazards: Be aware of potential exotherms, especially during initial scale-up trials. Upon decomposition, substituted pyridines can release toxic gases such as nitrogen oxides (NOx), CO, and hydrogen cyanide.[7][13]

• Waste Disposal: Dispose of all chemical waste, especially heavy-metal-containing palladium waste, in accordance with institutional and local regulations.

References

• CN102304082A - Synthesis method of 2-chloro-4-(piperidylmethyl)
• Overcoming challenges of lincomycin deriv
• CN103554036B - The preparation method of a kind of 2-chloro-4-substituted pyrimidines compounds - Google P

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - MDPI. (URL: [Link])

• Pyrrolidine synthesis - Organic Chemistry Portal. (URL: [Link])

• CN102101841B - Method for synthesis preparation of 2-chloro-4-aminopyridine - Google P

• 2-Chloro-4-pyrrolidinopyridine, min 97%, 1 gram. (URL: [Link])

• Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: a key intermediate for dipeptidyl peptidase IV inhibitors - PubMed. (URL: [Link])

• Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection - MDPI. (URL: [Link])

• Insights into the nucleophilic substitution of pyridine at an unsaturated carbon center - RSC Publishing. (URL: [Link])

• Micrograms to Kilos: The Challenges of Scaling - Drug Discovery and Development. (URL: [Link])

• SNAr Reactions of Pyridine: Videos & Practice Problems - Pearson. (URL: [Link])

• Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries - ResearchGate. (URL: [Link])

• Material Safety Data Sheet - 2,4-Dichloropyridine - Cole-Parmer. (URL: [Link])

• High-Throughput Purification in Drug Discovery: Scaling New Heights of Productivity - NIH. (URL: [Link])

• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. (URL: [Link])

• 37.03 Nucleophilic Aromatic Substitution of Heteroarenes - YouTube. (URL: [Link])

• Thermal stability of chiral pyrrolidinium salts as the temperature of... - ResearchGate. (URL: [Link])

• Why are some reactions difficult to scale up? - chemistry - Reddit. (URL: [Link])

• Optimising a Buchwald-Hartwig amination using the ChemSpeed.. (URL: [Link])

• Why is β substitution in Nucleophilic reactions of pyridines not preferred? - Quora. (URL: [Link])

• Condition Optimization for Buchwald-Hartwig Reactions - YouTube. (URL: [Link])

• (PDF) Synthesis, Thermal Stability, and Colloid-Chemical Properties of Pyridinium Ionic Liquids with the Bromotrichloroferrate Anion - ResearchGate. (URL: [Link])

Sources

• 1. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. youtube.com [youtube.com]
• 6. Overcoming challenges of lincomycin derivative scale-up - SigutLabs [sigutlabs.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. bristol.ac.uk [bristol.ac.uk]
• 9. fishersci.com [fishersci.com]
• 10. synquestlabs.com [synquestlabs.com]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Catalytic Activity of 2-Chloro-4-pyrrolidinopyridine

For researchers, scientists, and professionals in drug development, the selection of an optimal catalyst is a critical decision that can significantly impact reaction efficiency, yield, and overall process viability. Within the family of nucleophilic pyridine catalysts, 4-(Dimethylamino)pyridine (DMAP) and 4-Pyrrolidinopyridine (4-PPY) are well-established for their exceptional performance in acylation and other transformations. This guide delves into the validation of a lesser-explored analogue, 2-Chloro-4-pyrrolidinopyridine, providing a framework for its comparison with established alternatives and the supporting experimental methodologies to validate its catalytic prowess.

The Landscape of 4-Substituted Pyridine Catalysts: A Primer

The catalytic activity of 4-substituted pyridines in reactions such as acylation is primarily attributed to their function as hypernucleophilic acyl transfer agents. The established mechanism involves the nucleophilic attack of the pyridine nitrogen on the electrophilic acylating agent (e.g., an acid anhydride or acyl chloride) to form a highly reactive N-acylpyridinium salt. This intermediate is then readily attacked by a nucleophile, such as an alcohol or amine, to yield the acylated product and regenerate the catalyst.

4-Pyrrolidinopyridine (4-PPY) is recognized as a superior catalyst to 4-(dimethylamino)pyridine (DMAP).[1] This enhanced activity is a direct consequence of the greater electron-donating ability of the pyrrolidino group compared to the dimethylamino group, which increases the nucleophilicity of the pyridine nitrogen.[1] This heightened nucleophilicity accelerates the formation of the reactive N-acylpyridinium intermediate, proving particularly effective for challenging substrates like sterically hindered alcohols.[1]

Introducing 2-Chloro-4-pyrrolidinopyridine: A Structural and Mechanistic Analysis

The introduction of a chlorine atom at the 2-position of the 4-pyrrolidinopyridine scaffold invites a critical examination of its potential impact on catalytic activity. The chloro substituent introduces two primary effects:

• Electronic Effect: Chlorine is an electronegative atom and is expected to exert an electron-withdrawing inductive effect on the pyridine ring. This effect would decrease the electron density on the pyridine nitrogen, thereby reducing its nucleophilicity. In the context of the established nucleophilic catalysis mechanism, a decrease in nucleophilicity would likely lead to a slower rate of N-acylpyridinium salt formation and, consequently, a lower overall catalytic activity compared to its non-chlorinated parent, 4-PPY. The reactivity of halopyridines in nucleophilic aromatic substitution is influenced by the electron-withdrawing nature of substituents.[2]

• Steric Effect: The presence of a chlorine atom at the 2-position introduces steric bulk in proximity to the catalytically active nitrogen atom. This steric hindrance could further impede the approach of the catalyst to the acylating agent, again suggesting a potential decrease in catalytic efficiency. Both steric and electronic effects of ligands are known to play a crucial role in determining the reactivity of a catalyst.[3]

Based on these fundamental principles, it is reasonable to hypothesize that 2-Chloro-4-pyrrolidinopyridine will exhibit lower catalytic activity in standard acylation reactions compared to 4-PPY and potentially even DMAP. However, the precise impact requires empirical validation.

Comparative Performance Data: A Call for Experimental Validation

To date, the scientific literature lacks direct, peer-reviewed comparative studies detailing the catalytic activity of 2-Chloro-4-pyrrolidinopyridine against 4-PPY and DMAP in a standardized reaction. Therefore, the following table is presented as a template for researchers to populate with their own experimental data, generated using the protocol provided in the subsequent section.

Catalyst	Structure	Expected Nucleophilicity	Expected Steric Hindrance at N	Predicted Relative Activity (Acylation)	Experimental Reaction Rate (Initial)	Experimental Yield (%)
DMAP	(CH₃)₂N-C₅H₄N	High	Low	Baseline	User Data	User Data
4-PPY	(CH₂)₄N-C₅H₄N	Very High	Low	> DMAP	User Data	User Data
2-Cl-4-PPY	Cl-C₅H₃N-N(CH₂)₄	Moderate	Moderate	< 4-PPY	User Data	User Data

Experimental Protocol for Comparative Catalytic Activity Validation

To ensure a rigorous and objective comparison, the following detailed experimental protocol for the acylation of a sterically hindered alcohol is provided. This protocol is designed as a self-validating system, allowing for the direct comparison of 2-Chloro-4-pyrrolidinopyridine, 4-PPY, and DMAP under identical conditions.

Materials and Reagents

• 2-Chloro-4-pyrrolidinopyridine (Catalyst 1)

• 4-Pyrrolidinopyridine (4-PPY) (Catalyst 2)

• 4-(Dimethylamino)pyridine (DMAP) (Catalyst 3)

• 1-Adamantanol (Substrate)

• Acetic Anhydride (Acylating Agent)

• Triethylamine (Base)

• Dichloromethane (Anhydrous)

• Internal Standard (e.g., Dodecane)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• GC-MS vials and consumables

Experimental Workflow Diagram

Caption: Experimental workflow for the comparative validation of catalyst activity.

Step-by-Step Procedure

• Preparation of Stock Solutions:

  • Prepare a 0.5 M solution of 1-adamantanol in anhydrous dichloromethane.

  • Prepare a 1.0 M solution of acetic anhydride in anhydrous dichloromethane.

  • Prepare a 1.0 M solution of triethylamine in anhydrous dichloromethane.

  • Prepare 0.05 M solutions of each catalyst (2-Chloro-4-pyrrolidinopyridine, 4-PPY, and DMAP) in anhydrous dichloromethane.

  • Prepare a 0.1 M solution of an internal standard (e.g., dodecane) in anhydrous dichloromethane.

• Reaction Setup:

  • In a clean, dry vial equipped with a magnetic stir bar, add 1.0 mL of the 1-adamantanol stock solution (0.5 mmol).

  • Add 0.5 mL of the internal standard solution (0.05 mmol).

  • Add 0.6 mL of the triethylamine stock solution (0.6 mmol).

  • Add 1.0 mL of the respective catalyst stock solution (0.05 mmol, 10 mol%).

  • Seal the vial and allow the mixture to stir for 5 minutes at a constant temperature (e.g., 25°C).

• Reaction Initiation and Monitoring:

  • At time t=0, add 0.6 mL of the acetic anhydride stock solution (0.6 mmol) to the reaction vial.

  • At specified time intervals (e.g., 5, 15, 30, 60, and 120 minutes), withdraw a 0.1 mL aliquot of the reaction mixture.

  • Immediately quench the aliquot in a separate vial containing 1 mL of saturated aqueous sodium bicarbonate solution.

  • Extract the quenched aliquot with 1 mL of dichloromethane.

  • Dry the organic layer with anhydrous magnesium sulfate.

  • Analyze the sample by GC-MS to determine the conversion of 1-adamantanol and the yield of 1-adamantyl acetate relative to the internal standard.

• Data Analysis:

  • Plot the percentage yield of 1-adamantyl acetate versus time for each of the three catalysts.

  • Determine the initial reaction rate for each catalyst from the slope of the initial linear portion of the curve.

  • Compare the final yields and reaction rates to establish the relative catalytic activity.

Mechanistic Considerations and Catalyst Stability

The proposed catalytic cycle for 4-substituted pyridine catalysts in acylation is illustrated below.

Caption: Generalized catalytic cycle for nucleophilic pyridine catalysts in acylation.

A key aspect to consider when evaluating a new catalyst is its stability under the reaction conditions. The electron-withdrawing nature of the 2-chloro substituent might enhance the stability of the pyridine ring towards oxidative degradation compared to the more electron-rich 4-PPY. However, the C-Cl bond itself could be susceptible to nucleophilic attack under certain conditions, potentially leading to catalyst deactivation. Post-reaction analysis of the catalyst integrity, for instance by LC-MS, is recommended.

Conclusion and Future Outlook

While theoretical considerations based on electronic and steric effects suggest that 2-Chloro-4-pyrrolidinopyridine may be a less active catalyst for nucleophilic acyl transfer reactions than 4-PPY, this hypothesis requires rigorous experimental validation. The provided comparative protocol offers a robust framework for researchers to conduct this validation in their own laboratories.

The exploration of substituted pyridine catalysts remains a fertile ground for discovery. It is conceivable that for specific applications, such as reactions where catalyst stability is paramount or where alternative reaction mechanisms are at play, 2-Chloro-4-pyrrolidinopyridine could offer unforeseen advantages. The systematic evaluation of this and other novel catalyst structures is essential for advancing the field of organic synthesis and enabling the development of more efficient and selective chemical transformations.

References

• Filo. (2025). Why 2-chloropyridine and 4-chloropyridine react with nucleophiles. Retrieved from [Link]

• Kloubek, V., et al. (2012). Direct Uncatalyzed Amination of 2-Chloropyridine Using a Flow Reactor. Synlett, 23(10), 1513-1516.
• Trieu, V. N., et al. (2007). Aromatic substitution reaction of 2-chloropyridines catalyzed by microsomal glutathione S-transferase 1. Drug Metabolism and Disposition, 35(8), 1442-1449.

• MDPI. (2022). Electronic Tuning of Sterically Encumbered 2-(Arylimino)Pyridine-Nickel Ethylene Polymerization Catalysts by Para-Group Modification. Retrieved from [Link]

• PMC. (2016). Steric and Electronic Effects on the Structure and Photophysical Properties of Hg(II) Complexes. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Aromatic substitution reaction of 2-chloropyridines catalyzed by microsomal glutathione S-transferase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Steric and Electronic Effects on the Structure and Photophysical Properties of Hg(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 2-Chloro-4-pyrrolidinopyridine and its Standing Among Elite Organocatalysts

In the dynamic field of asymmetric synthesis, the selection of an appropriate catalyst is paramount to achieving desired outcomes in terms of yield, stereoselectivity, and efficiency. The ascent of organocatalysis, now firmly established as the third pillar of catalysis alongside metal- and bio-catalysis, has provided chemists with a powerful and often more sustainable toolkit.[1] This paradigm shift, underscored by the 2021 Nobel Prize in Chemistry, stems from the advantages of using small, metal-free organic molecules which are typically less toxic, readily available, and operationally simpler to handle.[2][3]

This guide provides an in-depth technical comparison of 2-Chloro-4-pyrrolidinopyridine (2-CPP) and its derivatives, a potent class of nucleophilic catalysts, benchmarked against other seminal classes of organocatalysts. We will delve into the mechanistic underpinnings, comparative performance data, and practical applications to equip researchers, scientists, and drug development professionals with the insights needed to make informed catalytic choices.

The Rise of Nucleophilic Pyridine Catalysts: From DMAP to 2-CPP

The story of 2-CPP is rooted in the broader family of 4-aminopyridines, the most famous member of which is 4-(Dimethylamino)pyridine (DMAP).[4] These catalysts function as hyper-nucleophilic reagents, significantly accelerating acyl transfer reactions.

The DMAP Mechanism: A Foundation for Potency

The efficacy of DMAP and its analogues lies in their ability to react with an acylating agent (e.g., an acid anhydride) to form a highly reactive N-acylpyridinium salt.[4] This intermediate is a far more potent electrophile than the parent anhydride, readily undergoing nucleophilic attack by even hindered alcohols or amines. This catalytic cycle, which regenerates the DMAP catalyst, can accelerate acylation reactions by factors of up to 10,000.[5]

Caption: Catalytic cycle of a proline-catalyzed aldol reaction via enamine activation.

Causality and Comparison: The fundamental difference lies in the mode of activation. 2-CPP activates an acylating agent or a related electrophile. Proline activates the carbonyl compound itself, turning it into either a nucleophile (enamine) or a better electrophile (iminium). This makes proline and its derivatives ideal for C-C bond formations involving carbonyls, a domain where 2-CPP is not typically employed.

Class II: Imidazolidinones (MacMillan Catalysts)

Pioneered by David MacMillan, imidazolidinones are another cornerstone of iminium catalysis. They are particularly renowned for their ability to catalyze asymmetric Diels-Alder reactions with high enantioselectivity. [2]By forming an iminium ion with an α,β-unsaturated aldehyde, these catalysts significantly lower the LUMO, facilitating cycloaddition with a diene under mild conditions. [2] Causality and Comparison: While both chiral 4-pyrrolidinopyridines and MacMillan catalysts can be used in cycloadditions, the reaction types are distinct. MacMillan catalysts excel in [4+2] Diels-Alder reactions. [2]Chiral 2-CPP derivatives, on the other hand, have shown exceptional performance in reactions like the [3+2] cycloaddition of allylic N-ylides. [6]The choice between them is dictated by the specific transformation required.

Class III: Thiourea-Based Catalysts (Hydrogen-Bonding Catalysis)

Unlike the covalent catalysis of 2-CPP and aminocatalysts, thiourea derivatives operate through non-covalent interactions. They act as hydrogen-bond donors, activating an electrophile (e.g., a nitroolefin) and orienting the nucleophile for a stereoselective attack. [1] Causality and Comparison: This non-covalent mechanism is a gentle yet effective way to organize transition states. It contrasts sharply with the formation of the highly energetic acylpyridinium intermediate in 2-CPP catalysis. Thioureas are go-to catalysts for reactions like Michael and Henry additions, where precise orientation of both reaction partners is key. 2-CPP is not suited for this type of activation.

Data-Driven Performance Comparison

A true benchmark requires examining performance in a common reaction type. The kinetic resolution of secondary alcohols via asymmetric acylation is a classic application for chiral nucleophilic catalysts, making it an ideal testbed.

Catalyst Type	Representative Reaction	Catalyst Loading (mol%)	Time (h)	Yield (%)	Enantiomeric Excess (ee%) / Selectivity Factor (s)	Reference
Chiral 4-Pyrrolidinopyridine	Acylative DKR of biaryl atropisomers	10	12-72	75-98	up to 90:10 er	[7]
Chiral 4-Pyrrolidinopyridine	Acylative DKR of phthalidyl esters	5	24	~90	>99% ee	[6]
Proline Derivative	Michael Addition	5-10	24	85-99	90 to >99% ee	[8]
Imidazolidinone	Intramolecular Diels-Alder	20	24	81	99% ee	[2]
Thiourea Catalyst	Michael Addition to Nitroolefin	1-10	1-24	80-99	85 to >99% ee	[1]

Note: Direct comparison is challenging as catalysts are optimized for different reactions. This table illustrates typical performance in their respective favored transformations. DKR = Dynamic Kinetic Resolution.

The data clearly shows that chiral 4-pyrrolidinopyridine derivatives are exceptionally powerful for acylative kinetic resolutions, delivering high enantioselectivity. [6][7]While other catalysts excel in their respective domains, this is a key area where the 2-CPP scaffold demonstrates its unique value.

Experimental Protocols: A Self-Validating System

Adherence to meticulous and well-reasoned protocols is the bedrock of reproducible science. Here, we provide a detailed methodology for a reaction where a 2-CPP derivative would excel.

Protocol 1: Asymmetric Acylation (Kinetic Resolution) of a Secondary Alcohol

This protocol describes a typical procedure for the kinetic resolution of a racemic secondary alcohol using a chiral 4-pyrrolidinopyridine catalyst.

Rationale: The goal is to selectively acylate one enantiomer of the alcohol faster than the other, allowing for the separation of the unreacted, enantioenriched alcohol and the acylated product. The choice of a non-polar, aprotic solvent like toluene prevents interference with the catalyst and reactants. The tertiary amine base is crucial to neutralize the acid byproduct of the reaction, preventing catalyst inhibition.

Caption: Experimental workflow for a chiral 2-CPP catalyzed kinetic resolution.

Step-by-Step Methodology:

• Preparation: To an oven-dried round-bottom flask under a nitrogen atmosphere, add the racemic secondary alcohol (1.0 equiv), the chiral 2-CPP derivative (0.05-0.1 equiv), and anhydrous toluene (to achieve a 0.1 M concentration of the alcohol).

• Equilibration: Cool the mixture to 0 °C in an ice bath and stir for 10 minutes. This allows for thermal equilibration before initiating the reaction.

• Initiation: Add triethylamine (1.5 equiv) to the stirred solution. Subsequently, add acetic anhydride (0.6 equiv) dropwise over 5 minutes. Causality Note: Using slightly more than half an equivalent of the acylating agent is critical for achieving ~50% conversion, the theoretical maximum yield for a kinetic resolution.

• Reaction Monitoring: Allow the reaction to stir at 0 °C. Monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC) until approximately 50% of the starting alcohol has been consumed.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification & Analysis: Purify the crude residue by flash column chromatography on silica gel to separate the acylated product (ester) from the unreacted alcohol. Determine the enantiomeric excess of the recovered alcohol using chiral HPLC or GC.

Conclusion: Selecting the Right Tool for the Job

This guide demonstrates that 2-Chloro-4-pyrrolidinopyridine and its chiral analogues are not just another set of organocatalysts; they are highly specialized and powerful tools for nucleophilic catalysis. Their strength lies in activating acylating agents and related electrophiles, making them premier catalysts for transformations like asymmetric acylations and specific cycloadditions.

While proline derivatives master C-C bond formations via enamine catalysis and MacMillan catalysts command the Diels-Alder reaction, 2-CPP derivatives have carved out an indispensable niche. For the researcher focused on kinetic resolutions or constructing complex spiropyrazolone scaffolds, the 2-CPP platform offers a distinct and often superior catalytic solution. The ultimate choice of catalyst will always depend on the specific chemical transformation at hand, and a deep understanding of the underlying mechanisms is the chemist's most valuable guide.

References

• M. I. Calaza, E. C. D. C. de Souza, "Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update," Molecules, [Online]. Available: [Link]

• Y. Wei, et al., "Silver/chiral pyrrolidinopyridine relay catalytic cycloisomerization/(2 + 3) cycloadditions of enynamides to asymmetrically synthesize bispirocyclopentenes as PDE1B inhibitors," Nature Communications, [Online]. Available: [Link]

• A. D. F. de Souza, et al., "Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists," Pharmaceuticals, [Online]. Available: [Link]

• Y. Wei, et al., "Design and Application of Chiral Bifunctional 4-Pyrrolidinopyridines: Powerful Catalysts for Asymmetric Cycloaddition of Allylic N-Ylide," ACS Catalysis, [Online]. Available: [Link]

• S. A. Mizyed, et al., "Studies on the Mechanism of Action of 2-Formyl-4-pyrrolidinopyridine: Isolation and Characterization of a Reactive Intermediate," The Journal of Organic Chemistry, [Online]. Available: [Link]

• Synlett, "4-Dimethylamino-pyridine(DMAP)," ResearchGate, [Online]. Available: [Link]

• A. J. A. Cobb, et al., "Current applications of kinetic resolution in the asymmetric synthesis of substituted pyrrolidines," Organic & Biomolecular Chemistry, [Online]. Available: [Link]

• The Organic Chemistry Portal, "4-Dimethylaminopyridine (DMAP)," Common Organic Chemistry, [Online]. Available: [Link]

• S. G. Davies, et al., "Kinetic resolution of racemic pyrrolidine-2,5-diones using chiral oxazaborolidine catalysts," Chemical Communications, [Online]. Available: [Link]

• M. A. T. B. Ferraz, et al., "Amination of Aminopyridines via η6-Coordination Catalysis," ResearchGate, [Online]. Available: [Link]

• A. M. P. Santos, et al., "Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins," Beilstein Journal of Organic Chemistry, [Online]. Available: [Link]

• A. Laohapaisan, et al., "Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction," Nature, [Online]. Available: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD., "The Power of Pyridine Derivatives: DMAP's Role in Modern Chemical Synthesis," PharmaChem, [Online]. Available: [Link]

• K. Namba, et al., "4-Aminopyridine catalyzed direct and regioselective acylation of N-tosylhydrazide," Organic Letters, [Online]. Available: [Link]

• T. Courant, G. Masson, "Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines," Accounts of Chemical Research, [Online]. Available: [Link]

• M. I. Calaza, E. C. D. C. de Souza, "Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update," MDPI, [Online]. Available: [Link]

• L. Cernivec, et al., "Synthesis and Catalytic Activity of Organocatalysts Based on Enaminone and Benzenediamine Hydrogen Bond Donors," Molecules, [Online]. Available: [Link]

• Y. Ni, et al., "Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals," Frontiers in Bioengineering and Biotechnology, [Online]. Available: [Link]

• G. Chelucci, "Chiral pyridine-containing ligands in asymmetric catalysis," ResearchGate, [Online]. Available: [Link]

• A. D'Amore, et al., "Highly enantioselective catalytic synthesis of chiral pyridines," Nature Communications, [Online]. Available: [Link]

• T. Hashimoto, K. Maruoka, "Dynamic kinetic resolution of biaryl atropisomers by chiral dialkylaminopyridine catalysts," Organic & Biomolecular Chemistry, [Online]. Available: [Link]

• Wikipedia, "4-Dimethylaminopyridine," Wikipedia, [Online]. Available: [Link]

• T. Courant, G. Masson, "Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines," ACS Publications, [Online]. Available: [Link]

• D. W. C. MacMillan, "The advent and development of organocatalysis," Nature, [Online]. Available: [Link]

• A. M. Faisca Phillips, et al., "Catalytic enantioselective synthesis of 1,4-dihydropyridines via the addition of C(1)-ammonium enolates to pyridinium salts," Chemical Science, [Online]. Available: [Link]

• Y. Ni, et al., "Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals," Frontiers, [Online]. Available: [Link]

• R. H. C. N. Freitas, D. R. da Rocha, "4-(Dimethylamino)pyridine as Multivalent Catalyst in Organic Synthesis," ResearchGate, [Online]. Available: [Link]

Sources

• 1. Synthesis and Catalytic Activity of Organocatalysts Based on Enaminone and Benzenediamine Hydrogen Bond Donors [mdpi.com]
• 2. Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. nbinno.com [nbinno.com]
• 5. 4-Dimethylaminopyridine (DMAP) [commonorganicchemistry.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Dynamic kinetic resolution of biaryl atropisomers by chiral dialkylaminopyridine catalysts - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. BJOC - Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins [beilstein-journals.org]

A Comparative Guide to the Biological Activity of 2-Chloro-4-pyrrolidinopyridine and Related Compounds for Researchers in Drug Development

In the evolving landscape of therapeutic development, the strategic selection of chemical moieties is paramount to achieving desired biological outcomes. This guide provides an in-depth comparison of the biological activity of 2-Chloro-4-pyrrolidinopyridine, a key building block in modern medicinal chemistry, with its structural relatives. Our focus is to furnish researchers, scientists, and drug development professionals with objective, data-driven insights to inform their experimental design and compound selection.

Introduction: The Emergence of Targeted Protein Degradation

Traditional pharmacology has largely focused on the principle of inhibition, where small molecules are designed to block the function of a pathogenic protein. However, a significant portion of the proteome lacks the defined binding sites necessary for this approach, rendering many disease-relevant proteins "undruggable." A paradigm shift has occurred with the advent of targeted protein degradation (TPD), a strategy that harnesses the cell's own machinery to eliminate specific proteins.

At the forefront of TPD are Proteolysis-Targeting Chimeras (PROTACs). These heterobifunctional molecules are comprised of three key components: a ligand that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two. The PROTAC facilitates the formation of a ternary complex between the POI and the E3 ligase, leading to the ubiquitination of the POI and its subsequent degradation by the proteasome. This catalytic process allows a single PROTAC molecule to induce the degradation of multiple target proteins.

2-Chloro-4-pyrrolidinopyridine has emerged as a valuable building block in the synthesis of PROTACs, often incorporated into the linker component. The pyridine and pyrrolidine motifs can impart desirable physicochemical properties to the linker, such as improved solubility and conformational rigidity, which are critical for optimizing the efficacy of the PROTAC.

The PROTAC Mechanism of Action

The mechanism by which PROTACs induce targeted protein degradation is a cyclical process that leverages the cell's ubiquitin-proteasome system.

Caption: The catalytic cycle of PROTAC-mediated protein degradation.

Comparative Analysis of Biological Activity

While 2-Chloro-4-pyrrolidinopyridine is primarily utilized for its structural properties within PROTACs, understanding its intrinsic biological activity, as well as that of its parent scaffolds, is crucial for anticipating potential off-target effects and ensuring the overall safety profile of a novel therapeutic.

Compound	Structure	Known Biological Relevance
2-Chloro-4-pyrrolidinopyridine		Primarily used as a building block for PROTAC linkers. Direct biological activity data is not extensively available in public literature.
2-Chloropyridine		An intermediate in the synthesis of pharmaceuticals and agrochemicals. Known to be toxic upon ingestion and skin absorption.
4-Pyrrolidinopyridine		A building block for pharmaceuticals with potential anti-inflammatory and neuroprotective effects. Also used as a ligand in catalysis.

Inherent Biological Activity Profile

Direct experimental data on the biological activity of 2-Chloro-4-pyrrolidinopyridine is sparse. Its designation as a "protein degrader building block" suggests that its primary function is structural rather than interactive with biological targets. However, the constituent parts of the molecule provide clues to its potential biological interactions.

The 2-chloropyridine moiety is a common feature in a variety of biologically active compounds. Its presence can influence metabolic stability and binding affinity. However, 2-chloropyridine itself is a toxic substance.

The 4-pyrrolidinopyridine scaffold has been investigated for its own biological effects. It has been shown to be a building block for compounds with potential anti-inflammatory and neuroprotective activities.

Given the lack of direct data for 2-Chloro-4-pyrrolidinopyridine, it is imperative for researchers employing this building block to conduct thorough in vitro safety and cytotoxicity profiling of their final PROTAC constructs. Even if the building block itself is relatively inert, its incorporation into a larger molecule can alter its properties and potential for off-target interactions.

Experimental Protocols for Biological Activity Assessment

To ascertain the intrinsic biological activity and potential cytotoxicity of 2-Chloro-4-pyrrolidinopyridine or novel PROTACs derived from it, a standard in vitro cytotoxicity assay is recommended. The MTT assay is a widely used colorimetric assay to assess cell metabolic activity, which can be an indicator of cell viability and cytotoxicity.

Protocol: MTT Assay for Cytotoxicity Assessment

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound on the proliferation of a selected cell line.

Materials:

• Human cancer cell line (e.g., HeLa, A549)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Test compound (2-Chloro-4-pyrrolidinopyridine or derived PROTAC) dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in culture medium. The final DMSO concentration should not exceed 0.5%.

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound.

  • Include a vehicle control (medium with the same concentration of DMSO) and a positive control (a known cytotoxic agent).

  • Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition:

  • After the incubation period, add 20 µL of MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Determine the IC50 value from the dose-response curve using non-linear regression analysis.

Caption: Workflow for determining cytotoxicity using the MTT assay.

Conclusion and Future Perspectives

2-Chloro-4-pyrrolidinopyridine is a valuable synthetic building block that has gained prominence with the rise of targeted protein degradation as a therapeutic modality. Its incorporation into PROTAC linkers allows for the fine-tuning of physicochemical properties essential for potent and selective protein degradation. While direct biological activity data for 2-Chloro-4-pyrrolidinopyridine is limited, an understanding of its constituent scaffolds, 2-chloropyridine and 4-pyrrolidinopyridine, provides a basis for anticipating potential biological interactions.

As a Senior Application Scientist, I strongly advise that any novel PROTACs or other molecules synthesized using 2-Chloro-4-pyrrolidinopyridine undergo rigorous in vitro and in vivo characterization to determine their efficacy, selectivity, and safety profiles. The protocols and comparative data presented in this guide are intended to serve as a foundational resource for researchers embarking on such investigations. The continued exploration of novel building blocks and linker strategies will undoubtedly expand the horizons of targeted protein degradation and lead to the development of next-generation therapeutics.

References

• Donovan, K. A., Ferguson, F. M., Bushman, J. D., Eleuteri, N. A., Bhunia, D. C., Ryu, M. J., ... & Gray, N. S. (2021). Proteolysis targeting chimeras (PROTACs) come of age: entering the third decade of targeted protein degradation. RSC Chemical Biology, 2(3), 708-725. doi:10.1039/D1CB00011J

• PROTACs (Proteolysis Targeting Chimera) - Mechanism of Action. (2022, July 13). YouTube. Retrieved from [Link]

• Sun, X., Wang, J., & Rao, Y. (2022). An overview of PROTACs: a promising drug discovery paradigm. Cellular and Molecular Life Sciences, 79(12), 1-18. doi:10.1007/s00018-022-04620-8
• Scuderi, S., Pireddu, R., & Iuliano, A. (2021). From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation. Frontiers in Chemistry, 9, 737233. doi:10.3389/fchem.2021.737233
• G-quadruplexes (G4) are stacked non-canonical nucleic acid structures found in specific G-rich DNA or RNA sequences in the human genome. G4 structures are liable for various biological functions; transcription, translation, cell aging as well as diseases such as cancer. These structures are therefore considered as important targets for the development of anticancer agents. Small organic heterocyclic molecules are well known to target and stabilize G

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Handling of 2-Chloro-4-pyrrolidinopyridine

Executive Summary & Immediate Classification

2-Chloro-4-pyrrolidinopyridine (CAS: 874758-84-6 or analogs) is a heterocyclic building block containing both a pyridine ring and a pyrrolidine moiety, substituted with a chlorine atom.[1][2][3][4]

For disposal purposes, this compound is classified as Halogenated Organic Waste .

• Critical Directive: Do NOT dispose of this compound in the general organic (non-halogenated) waste stream. The presence of the chlorine atom requires high-temperature incineration to prevent the formation of dioxins and hydrochloric acid during thermal destruction.

• Waste Stream: Halogenated Organic Solids (if neat) or Halogenated Solvents (if in solution).

Hazard Profiling & Structure-Activity Relationship (SAR)

As a Senior Scientist, I must emphasize that while specific SDS data for this exact derivative may be sparse, we rely on Structure-Activity Relationships (SAR) derived from its parent structures: 2-Chloropyridine and 4-Pyrrolidinopyridine.

Property	Hazard Assessment	Causality (Chemical Basis)
Toxicity	Acute Toxic (Oral/Dermal)	Pyridine derivatives are readily absorbed through the skin. The pyrrolidine ring increases lipophilicity, potentially aiding dermal penetration.
Reactivity	Incompatible with Acids/Oxidizers	The pyridine nitrogen is basic. Mixing with strong acids causes exothermic neutralization. Mixing with strong oxidizers poses a fire/explosion risk.
Corrosivity	Skin/Eye Irritant (Severe)	Halogenated pyridines are known lachrymators and irritants.[4] Direct contact can cause severe dermatitis or ocular damage.
Environmental	Aquatic Toxin	Chlorinated heterocycles are persistent in aquatic environments and toxic to marine life.

Personal Protective Equipment (PPE) Matrix

Trust Protocol: PPE is the first line of defense. The following standards are non-negotiable for handling halogenated heterocycles.

PPE Type	Specification	Rationale
Hand Protection	Nitrile Gloves (Double-gloving recommended)	Minimum thickness: 0.11 mm. Standard latex is permeable to pyridine derivatives.
Eye Protection	Chemical Splash Goggles	Safety glasses are insufficient due to the potential for fine dust or splash to bypass side shields.
Respiratory	Fume Hood (Face Velocity > 100 fpm)	Volatile organic amines can cause respiratory sensitization. Always handle in a ventilated enclosure.[1]
Body	Lab Coat (Buttoned, Tyvek sleeves if available)	Prevents contamination of street clothes; Tyvek sleeves protect wrists from gaps between glove and coat.

Step-by-Step Disposal Protocol

Phase 1: Segregation & Preparation

Objective: Prevent cross-contamination and dangerous reactions in the waste container.

• Identify the State: Determine if the waste is a solid (pure compound, contaminated silica, paper towels) or a liquid (reaction mixture).

• Select Container:

  • Liquids: Use an HDPE (High-Density Polyethylene) or Amber Glass bottle. Avoid metal containers due to potential corrosion from hydrolysis.

  • Solids: Use a wide-mouth HDPE jar or a double-lined hazardous waste bag.

• Labeling: Affix a hazardous waste label immediately.

  • Required Fields: "Hazardous Waste," "Halogenated Organic," "Toxic," "Irritant."

  • Chemical Name: Write out the full name "2-Chloro-4-pyrrolidinopyridine." Do not use abbreviations or structural formulas alone.

Phase 2: Transfer Procedure

Objective: Safe transfer to the waste stream.

• Liquid Waste (Solutions):

  • Ensure the receiving waste container is designated for Halogenated Solvents .

  • Check Compatibility: Ensure the waste container does not contain strong acids (e.g., Nitric Acid waste).

  • Pour slowly using a funnel to avoid splashing.

  • Rinse the original vessel with a small amount of compatible solvent (e.g., Dichloromethane or Ethanol) and add the rinse to the same waste container.

• Solid Waste:

  • Collect all contaminated consumables (weigh boats, pipette tips, gloves).

  • Place them in the Solid Hazardous Waste container.

  • If the compound is in a glass vial, place the entire vial into the solid waste container (do not attempt to wash out small vials if it risks exposure).

Phase 3: Final Verification

Objective: Regulatory compliance (RCRA/EPA).

• Cap the container tightly.[1][4]

• Wipe the exterior of the container with a damp paper towel (dispose of the towel in solid waste) to ensure no residue remains on the bottle surface.

• Log the addition in your laboratory's waste accumulation log.

Emergency Contingencies: Spill Management

If a spill occurs, immediate action is required to prevent exposure and environmental release.[4]

Scenario A: Solid Spill (Powder)

• Evacuate & Ventilate: Alert nearby personnel.

• PPE Up: Don double nitrile gloves and a dust mask (N95 minimum) or respirator if outside a hood.

• Contain: Cover the spill with a damp paper towel to prevent dust generation.

• Clean: Scoop up the material and the paper towel. Place in a hazardous waste bag.

• Decontaminate: Wipe the surface with a soap/water solution, followed by an ethanol wipe.

Scenario B: Liquid Spill

• Absorb: Use a Universal Absorbent Pads or vermiculite. Do not use paper towels alone for large volumes.

• Collect: Place saturated absorbents into a heavy-duty plastic bag.

• Label: Tag as "Debris contaminated with Halogenated Organics."

Workflow Visualization

The following diagram illustrates the decision logic for disposing of 2-Chloro-4-pyrrolidinopyridine.

Figure 1: Decision tree for the segregation and disposal of halogenated pyridine derivatives, ensuring separation from acidic waste streams.

References

• U.S. Environmental Protection Agency (EPA). Hazardous Waste Listings & Characteristics (40 CFR Part 261). Retrieved from [Link]

• PubChem. Compound Summary: 2-Chloropyridine. National Library of Medicine. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. EPA Hazardous Waste Codes | UGA Environmental Safety Division [esd.uga.edu]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]

A Senior Application Scientist's Guide to Handling 2-Chloro-4-pyrrolidinopyridine

As researchers and drug development professionals, our work with novel chemical entities like 2-Chloro-4-pyrrolidinopyridine is foundational to discovery. This compound, a key building block for protein degraders, demands not just scientific acumen but also an uncompromising commitment to safety.[1] This guide moves beyond mere procedural lists to instill a deep, causal understanding of the "why" behind each safety protocol. It is structured to provide immediate, actionable intelligence for every stage of this chemical's lifecycle in your laboratory, from procurement to disposal.

Foundational Safety: Understanding the Hazard Profile

The chlorinated pyridine backbone suggests significant toxicity. 2-Chloropyridine is known to be fatal if inhaled or in contact with skin, causes severe skin and eye irritation, and may lead to organ damage with repeated exposure.[2][3] The pyrrolidino- substituent, as seen in 4-Pyrrolidinopyridine, introduces a high likelihood of the compound being corrosive and toxic if swallowed.[4]

Therefore, we must treat 2-Chloro-4-pyrrolidinopyridine with the highest level of caution, assuming it possesses a combination of these hazardous properties. The following table summarizes the anticipated GHS classifications and their practical implications in the lab.

Anticipated Hazard Classification	GHS Pictogram	Operational Imperative in the Laboratory
Acute Toxicity (Oral, Dermal, Inhalation)	💀	All handling must be performed in a certified chemical fume hood to prevent inhalation. Dermal contact is a critical risk; appropriate gloves and lab coats are mandatory to prevent absorption, which could be fatal.[2][3]
Skin Corrosion / Irritation	corrosive	Assumed to be corrosive, this chemical can cause severe burns.[4] Never handle with exposed skin. Contaminated clothing must be removed immediately and safely.[3]
Serious Eye Damage	corrosive	Assumed to cause serious, potentially irreversible eye damage.[2][3] Standard safety glasses are insufficient. Chemical splash goggles and/or a face shield are required.
Specific Target Organ Toxicity	health_hazard	May cause respiratory irritation and potential damage to internal organs upon repeated exposure.[2][3] Minimizing exposure through engineering controls is paramount.

The PPE Protocol: A Multi-Layered Defense System

Personal Protective Equipment (PPE) is your last, and most personal, line of defense. Its selection is not a matter of routine but a direct response to the specific chemical threats outlined above.

• Primary Engineering Control (Non-negotiable):

  • Chemical Fume Hood: All manipulations of 2-Chloro-4-pyrrolidinopyridine, from weighing to reaction quenching, must occur within a properly functioning and certified chemical fume hood.[5] This is the most critical step in preventing respiratory exposure.

• Tier 1: Foundational PPE (Required for all lab activities):

  • Flame-Resistant Lab Coat: A fully buttoned, flame-resistant lab coat provides a removable barrier against splashes and contamination.[5][6]

  • Chemical Splash Goggles: Due to the high risk of severe eye damage, chemical splash goggles that form a seal around the eyes are mandatory.[7] These must be worn at all times when the chemical is being handled.

• Tier 2: Targeted Protection (Task-Specific):

  • Gloves - The Critical Barrier: The choice of glove material is crucial. Standard nitrile gloves, while common in labs, offer poor resistance to many chlorinated and aromatic compounds and are not recommended for extended contact.[5][8]

    • The Rationale: For handling chlorinated pyridines, a double-gloving strategy is best practice. It provides a failsafe if the outer glove is compromised.

    • Recommended Configuration:

      • Inner Glove: A standard nitrile glove.

      • Outer Glove: A glove with superior chemical resistance, such as Butyl rubber or Neoprene .[9][10] Always consult the glove manufacturer's specific compatibility chart for the chemicals you are using.[5]

Glove Material	Protection Against Chlorinated Pyridines	Dexterity	Notes
Nitrile	Poor to Fair (Splash protection only)[5][8]	Excellent	Suitable as an inner glove or for very brief, incidental contact only. Must be changed immediately upon contamination.[8]
Neoprene	Good	Good	A robust choice for the outer glove, offering good chemical resistance and maintaining dexterity.[9][11]
Butyl Rubber	Excellent	Fair	Offers excellent protection against a wide variety of corrosive chemicals but may reduce dexterity.[9] Ideal for tasks with high splash potential like waste disposal.
Natural Rubber (Latex)	Poor	Excellent	Not recommended due to poor chemical resistance and potential for allergic reactions.[9][11]

Operational Workflow: From Receiving to Disposal

A robust safety plan integrates PPE with procedural controls at every step.

The process of weighing a potent, solid chemical is a high-risk activity due to the potential for generating airborne dust.

Caption: Workflow for Safely Weighing Potent Compounds.

In the event of an exposure, immediate and correct action is critical.

• Skin Contact: Immediately remove all contaminated clothing.[3] Flush the affected skin with copious amounts of water for at least 15 minutes.[3] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing.[3] If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

A spill of 2-Chloro-4-pyrrolidinopyridine is a serious incident that requires a calm and systematic response.

Caption: Decision Tree for Chemical Spill Response.

Disposal Protocol: All waste contaminated with 2-Chloro-4-pyrrolidinopyridine, including empty containers, used PPE, and spill cleanup materials, must be treated as hazardous waste.[12]

• Collect waste in a clearly labeled, sealed, and chemically compatible container.[5]

• Store the waste container in a designated, well-ventilated secondary containment area, away from incompatible materials like strong acids or oxidizers.[13]

• Dispose of the waste through your institution's official Environmental Health and Safety (EH&S) office, following all local, regional, and national regulations.[3][4]

By integrating a deep understanding of the chemical's hazards with rigorous, procedure-driven safety protocols, you can confidently and safely advance your research. This proactive safety culture is not a barrier to discovery; it is the foundation upon which trustworthy and reproducible science is built.

References

• Common Name: 2-CHLOROPYRIDINE HAZARD SUMMARY. (n.d.). NJ.gov. Retrieved from [Link]

• Pyridine Standard Operating Procedure. (n.d.). Washington State University. Retrieved from [Link]

• Safety Data Sheet: Pyridine. (2025, March 31). Carl ROTH. Retrieved from [Link]

• Handling Pyridine: Best Practices and Precautions. (2024, March 12). Post Apple Scientific. Retrieved from [Link]

• OSHA Glove Selection Chart. (n.d.). University of Nebraska-Lincoln Environmental Health and Safety. Retrieved from [Link]

• Material Safety Data Sheet - 3-Chloropyridine, 99%. (n.d.). Cole-Parmer. Retrieved from [Link]

• NIOSH Recommendations for Chemical Protective Clothing A-Z. (n.d.). CDC Archive. Retrieved from [Link]

• Nitrile Glove Chemical-Compatibility Reference. (n.d.). University of Pennsylvania EHRS. Retrieved from [Link]

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. fishersci.com [fishersci.com]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. jubilantingrevia.com [jubilantingrevia.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. safety.fsu.edu [safety.fsu.edu]
• 10. NIOSH Recommendations for Chemical Protective Clothing A-Z | NIOSH | CDC [archive.cdc.gov]
• 11. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 12. carlroth.com [carlroth.com]
• 13. fishersci.com [fishersci.com]